sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

• CAS: 2411241-55-7

Core Science & Biosynthesis

sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate physical and chemical properties

An in-depth technical analysis of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate , focusing on its physicochemical properties, synthetic workflows, and applications in medicinal chemistry.

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges in fragment-based drug discovery (FBDD) and complex macrocycle synthesis regarding building block solubility and stability. Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS: 2411241-55-7) is a highly versatile, bifunctional heterocyclic building block[1]. The 1,3-oxazole core is a privileged scaffold, and the specific substitution pattern of a C2-hydroxymethyl group and a C4-carboxylate provides orthogonal reactivity handles. This whitepaper details the physicochemical rationale for utilizing the sodium salt, provides self-validating synthetic protocols, and outlines its strategic application in modern drug development.

Physicochemical Profiling & Structural Causality

Understanding the physical and chemical properties of this compound is critical for optimizing reaction conditions and biological assay formulations.

Quantitative Data Summary

Property	Value	Causality / Significance
Chemical Name	Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate	IUPAC nomenclature.
CAS Number	2411241-55-7	Primary registry identifier[2].
Molecular Formula	C5H4NNaO4	Salt form of the parent acid.
Molecular Weight	165.08 g/mol	Low molecular weight ideal for FBDD libraries[1].
Exact Mass	165.0038 Da	Critical for high-resolution mass spectrometry (HRMS) validation.
pKa (Parent Acid)	~3.39 (Predicted)	Based on the unsubstituted oxazole-4-carboxylic acid[3].
Physical Form	Off-white to pale orange powder	Indicates high purity; dark brown suggests oxidative degradation.

The Rationale for the Sodium Salt

The selection of the sodium salt over the free 2-(hydroxymethyl)-1,3-oxazole-4-carboxylic acid is a deliberate formulation and stability strategy:

• Aqueous Solubility: Free oxazole-carboxylic acids exhibit moderate aqueous solubility. In high-throughput screening (HTS), compounds must dissolve readily in aqueous buffers. The sodium salt ensures rapid dissolution without requiring high concentrations of DMSO, which can be cytotoxic or artificially skew assay readouts.

• Prevention of Auto-Catalytic Degradation: The primary alcohol at the C2 position and the carboxylic acid at the C4 position can undergo intermolecular esterification (oligomerization) under acidic conditions. By isolating the compound as the sodium carboxylate, the nucleophilicity of the carboxylate is maintained, but the acidity required to protonate the carbonyl oxygen (activating it for nucleophilic attack by the alcohol) is removed. This effectively shuts down the degradation pathway during long-term storage.

Synthetic Methodology & Workflow

The construction of the oxazole core typically relies on the Robinson-Gabriel dehydration of 2-acylaminoketones or the van Leusen reaction[4]. Once the ester intermediate is synthesized, it must be carefully saponified to yield the sodium salt without triggering ring-opening.

Protocol: Saponification and Isolation of the Sodium Salt

This protocol is designed to convert ethyl 2-(hydroxymethyl)oxazole-4-carboxylate to the sodium salt while preventing base-catalyzed degradation.

• Solvent Preparation: Dissolve 10 mmol of ethyl 2-(hydroxymethyl)oxazole-4-carboxylate in 20 mL of a 1:1 mixture of Tetrahydrofuran (THF) and deionized H2O.

  • Causality: THF solubilizes the ester, while H2O is necessary to solubilize the incoming hydroxide and the resulting sodium salt.

• Base Addition: Cool the reaction vessel to 0 °C using an ice bath. Add 1.05 equivalents (10.5 mL) of 1M NaOH dropwise over 15 minutes.

  • Causality: Strict temperature control during base addition prevents the hydroxide from attacking the C5 position of the oxazole, which would lead to irreversible ring-opening.

• Reaction Monitoring (Self-Validating Checkpoint): Stir the reaction for 2 hours, allowing it to slowly warm to room temperature.

  • Validation: Spot the reaction mixture on a silica TLC plate (Eluent: 10% MeOH in DCM, visualized by UV at 254 nm). The system validates itself when the ester starting material ( Rf​ ~0.6) completely disappears, replaced by a baseline spot ( Rf​ 0.0) corresponding to the highly polar sodium salt. If the ester persists, add 0.1 eq of NaOH and stir for an additional 30 minutes.

• Isolation: Remove the THF under reduced pressure using a rotary evaporator with the water bath set strictly below 30 °C to prevent thermal degradation.

• Lyophilization: Flash-freeze the remaining aqueous solution using liquid nitrogen and lyophilize for 48 hours to yield the sodium salt as a fine, free-flowing powder.

Workflow for the synthesis and isolation of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.

Applications in Medicinal Chemistry

The orthogonal reactivity of the C2 and C4 positions makes this compound a highly sought-after scaffold in modern therapeutics.

• GPCR Ligands (ALXR Agonists): The C4-carboxylate serves as an ideal vector for amidation. Functionalizing this position with various fluorinated or lipophilic amines generates potent Lipoxin A4 Receptor (ALXR) agonists. These compounds are actively investigated for their profound anti-inflammatory and pro-resolution activities in models of asthma, sepsis, and dermal inflammation[5].

• Macrocyclic Natural Product Analogs: The C2-hydroxymethyl group provides a handle for oxidation to an aldehyde, enabling Horner-Wadsworth-Emmons (HWE) macrocyclizations. This strategy is heavily utilized in the total synthesis of complex natural product analogs, such as the potent microtubule-stabilizing agent (−)-zampanolide, where the oxazole ring acts as a rigidifying conformational constraint[6].

Divergent medicinal chemistry logic utilizing the orthogonal reactivity of the oxazole scaffold.

Handling, Stability, and Self-Validating Quality Control

Because oxazoles can be sensitive to strong acids and prolonged exposure to moisture, strict quality control is required before deploying the compound in sensitive biological assays or multi-step syntheses.

Protocol: Self-Validating NMR Stability Assessment

Objective: Ensure the structural integrity of the oxazole ring and the absence of oligomers.

• Sample Preparation: Dissolve 5 mg of the lyophilized sodium salt in 0.5 mL of Deuterium Oxide ( D2​O ).

• Data Acquisition: Acquire a standard 1D 1H NMR spectrum at 400 MHz or higher.

• Self-Validation Criteria:

  • The system passes QC if the spectrum exhibits a sharp singlet at approximately δ 8.3 ppm (corresponding to the isolated C5-H of the oxazole ring) and a clean singlet at δ 4.6 ppm (corresponding to the C2- CH2​ group).

  • Failure Mode: The appearance of multiplets in the aliphatic region or a shift of the CH2​ peak indicates unwanted esterification (oligomerization). The absence or shifting of the δ 8.3 ppm peak indicates base-catalyzed ring-opening. If either failure mode is detected, the batch must be discarded or subjected to preparative HPLC repurification.

References

• Sigma-Aldrich. "Oxazole carboxylate | Sigma-Aldrich: Sodium 2-(hydroxymethyl)oxazole-4-carboxylate. CAS No.: 2411241-55-7".1

• PubChemLite. "2411241-55-7 (C5H5NO4) - PubChemLite". 2

• Sigma-Aldrich. "sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate | 2411241-55-7".

• ChemicalBook. "Oxazole-4-carboxylic acid CAS#: 23012-13-7 - ChemicalBook". 3

• The Journal of Organic Chemistry (ACS Publications). "One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates". 4

• Google Patents. "WO2010143116A1 - Fluorinated aminotriazole derivatives".5

• Organic Letters (ACS Publications). "Studies toward the Synthesis of an Oxazole-Based Analog of (−)-Zampanolide". 6

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De Novo Synthesis of Sodium 2-(Hydroxymethyl)-1,3-oxazole-4-carboxylate: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of scientifically robust de novo synthesis pathways for sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, a key heterocyclic scaffold of interest in medicinal chemistry and drug development. The methodologies detailed herein are curated to offer researchers and drug development professionals a comprehensive understanding of the strategic considerations and practical execution of these synthetic routes.

Introduction: The Significance of the Oxazole Moiety

Oxazole-containing compounds are integral to a wide array of biologically active molecules and natural products. Their unique structural and electronic properties enable them to serve as versatile pharmacophores, engaging with a spectrum of biological targets such as enzymes and receptors through various non-covalent interactions.[1][2][3] The target molecule, sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, incorporates key functional groups that offer multiple points for further chemical modification, making it a valuable building block in the synthesis of more complex pharmaceutical agents.

This guide will focus on two plausible and efficient de novo synthesis strategies, primarily leveraging the principles of established oxazole syntheses, adapted for the specific functionalities of the target molecule.

Strategic Approach to Synthesis

The synthesis of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate can be logically approached in a two-stage process:

• Formation of the core oxazole ring: This involves the construction of the 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate ester scaffold.

• Saponification: The final step is the conversion of the ester to the corresponding sodium carboxylate salt.

Two primary pathways for the initial ester synthesis will be explored: a modified Robinson-Gabriel synthesis and a serine-derived pathway.

Pathway 1: Modified Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a classic and reliable method for oxazole formation, involving the cyclodehydration of a 2-acylamino-ketone.[4][5] For our target molecule, a strategic adaptation of this method can be employed, starting from readily available precursors.

Conceptual Workflow

Caption: Workflow for the Modified Robinson-Gabriel Synthesis.

Step-by-Step Experimental Protocol

Step 1: Acylation of Ethyl 2-amino-3-oxobutanoate

• To a solution of ethyl 2-amino-3-oxobutanoate hydrochloride in a suitable aprotic solvent (e.g., dichloromethane), add a non-nucleophilic base such as triethylamine at 0 °C to neutralize the hydrochloride salt.

• Slowly add benzyloxyacetyl chloride to the reaction mixture. The benzyloxy group serves as a protecting group for the final hydroxymethyl functionality.

• Allow the reaction to warm to room temperature and stir until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, perform an aqueous workup to remove the triethylamine hydrochloride and any excess reagents.

• Purify the resulting N-acylated product, ethyl 2-(2-(benzyloxy)acetamido)-3-oxobutanoate, by column chromatography.

Step 2: Cyclodehydration to form the Oxazole Ring

• Treat the purified N-acylated intermediate with a strong dehydrating agent, such as concentrated sulfuric acid, at a controlled temperature.[4][6]

• The reaction mixture is carefully heated to promote the intramolecular cyclization and subsequent dehydration to form the oxazole ring.

• After the reaction is complete, quench the mixture by pouring it over ice and neutralize with a suitable base (e.g., sodium bicarbonate).

• Extract the product, ethyl 2-(benzyloxymethyl)-5-methyl-1,3-oxazole-4-carboxylate, with an organic solvent.

• Purify the crude product via column chromatography.

Step 3: Deprotection of the Hydroxymethyl Group

• The benzyl protecting group can be removed via catalytic hydrogenolysis. Dissolve the protected oxazole in a suitable solvent like ethanol or ethyl acetate.

• Add a palladium on carbon (Pd/C) catalyst.

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) until the deprotection is complete (monitored by TLC).

• Filter off the catalyst and concentrate the filtrate to yield ethyl 2-(hydroxymethyl)-5-methyl-1,3-oxazole-4-carboxylate.

Step 4: Saponification to the Sodium Salt

• Dissolve the deprotected ester in a mixture of ethanol and water.

• Add one equivalent of aqueous sodium hydroxide solution.

• Stir the reaction at room temperature or with gentle heating until the ester is fully consumed.[7] The progress can be monitored by the disappearance of the ester spot on TLC.

• Remove the ethanol under reduced pressure.

• The remaining aqueous solution can be lyophilized or carefully evaporated to yield the final product, sodium 2-(hydroxymethyl)-5-methyl-1,3-oxazole-4-carboxylate, as a solid.

Pathway 2: Serine-Derived Synthesis

An alternative and highly convergent approach utilizes L-serine as a chiral starting material. This pathway leverages the inherent functionality of serine to construct the oxazole ring.[8][9]

Conceptual Workflow

Caption: Workflow for the Serine-Derived Synthesis of the target molecule.

Step-by-Step Experimental Protocol

Step 1: Formation of the Oxazolidine Intermediate

• Stir L-serine methyl ester hydrochloride with an aldehyde, such as formaldehyde (or a suitable equivalent like paraformaldehyde), and a base like triethylamine in a solvent such as dichloromethane.[9]

• The reaction forms an oxazolidine intermediate in situ. This step is typically carried out at room temperature.

Step 2: Dehydrative Cyclization and Oxidation to the Oxazole

• This key transformation can often be performed in a one-pot manner from the serine ester.[9]

• After the initial condensation to the oxazolidine, an oxidizing agent is introduced. A common system for this transformation is bromotrichloromethane (BrCCl3) in the presence of a non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[9]

• The base promotes the elimination of water from the oxazolidine to form an oxazoline, which is then oxidized to the desired oxazole, methyl 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.[9]

• The reaction is typically run at low temperatures (e.g., 0 °C) during the addition of the reagents and then allowed to warm to room temperature.

• Purification is achieved through standard aqueous workup and column chromatography.

Step 3: Saponification to the Sodium Salt

• The resulting methyl ester is saponified using the same procedure as in Pathway 1.

• Dissolve the ester in a methanol/water mixture.

• Add one equivalent of aqueous sodium hydroxide.

• Monitor the reaction until completion.

• Workup by removing the organic solvent and isolating the sodium salt from the aqueous solution.

Data Summary and Comparison

Parameter	Pathway 1: Modified Robinson-Gabriel	Pathway 2: Serine-Derived
Starting Materials	Ethyl 2-amino-3-oxobutanoate, Benzyloxyacetyl chloride	L-Serine methyl ester, Formaldehyde
Key Intermediates	N-acyl-ketoester, Protected oxazole	Oxazolidine, Oxazoline
Number of Steps	4 (Acylation, Cyclization, Deprotection, Saponification)	3 (Condensation/Oxidation, Saponification)
Key Reagents	H2SO4, Pd/C, NaOH	BrCCl3, DBU, NaOH
Advantages	Well-established, versatile for various substituents.	Convergent, utilizes a readily available chiral precursor.
Challenges	Requires protection/deprotection steps.	Oxidation step can sometimes lead to side products.

Conclusion

Both the modified Robinson-Gabriel and the serine-derived pathways offer viable and robust routes to sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. The choice of synthetic route will depend on factors such as the availability of starting materials, desired scale of the synthesis, and the specific expertise of the research team. The serine-derived pathway is arguably more convergent, while the Robinson-Gabriel approach offers a high degree of modularity for creating analogues. Both methods culminate in a straightforward saponification to yield the target sodium salt, a valuable building block for further drug discovery and development endeavors.

References

• Li, Z., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1646. [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. [Link]

• Wikipedia. (2023). Van Leusen reaction. [Link]

• National Center for Biotechnology Information. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PubMed. [Link]

• Gómez-Cobo, D., et al. (2020). Synthesis and in vitro evaluation of antimycobacterial and cytotoxic activity of new α,β-unsaturated amide, oxazoline and oxazole derivatives from l-serine. Bioorganic & Medicinal Chemistry Letters, 30(9), 127074. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. [Link]

• Graham, T. H. (2010). A Direct Synthesis of Oxazoles from Aldehydes. Organic Letters, 12(16), 3614–3617. [Link]

• Serebryannikova, A. V., et al. (2019). Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. The Journal of Organic Chemistry, 84(23), 15567–15577. [Link]

• Wikipedia. (2023). Robinson–Gabriel synthesis. [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. [Link]

• Wang, X., et al. (2017). Acid-Promoted Multicomponent Tandem Cyclization to Synthesize Fully Substituted Oxazoles via Robinson–Gabriel-Type Reaction. The Journal of Organic Chemistry, 82(11), 5829–5837. [Link]

• Wikipedia. (2023). Cornforth rearrangement. [Link]

• Organic Chemistry Tutor. (n.d.). Saponification of Esters. [Link]

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NMR Spectroscopy Reference Data and Analytical Workflows for Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

A Technical Guide for Drug Development Professionals and Analytical Chemists

Executive Summary

In modern drug discovery, functionalized heterocycles serve as critical pharmacophores. Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS: 2411241-55-7) is a highly polar, water-soluble building block frequently utilized in the synthesis of complex therapeutics. As a Senior Application Scientist, I frequently observe that the analytical characterization of highly polar sodium salts presents unique challenges in Nuclear Magnetic Resonance (NMR) spectroscopy, particularly regarding solvent selection, signal overlap, and relaxation dynamics.

This whitepaper provides an authoritative, in-depth guide to the NMR spectral properties of this compound. It details the causality behind specific experimental parameters and establishes a self-validating analytical workflow to ensure absolute structural confidence.

Molecular Architecture and NMR Rationale

To accurately assign the NMR resonances of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, we must analyze its electronic environment. The 1,3-oxazole ring is an electron-deficient heteroaromatic system.

• The C-5 Proton (H-5): The C-4 position bears a carboxylate group. While the carboxylate anion is less electron-withdrawing than its protonated carboxylic acid counterpart, it still exerts a strong anisotropic and inductive deshielding effect on the adjacent C-5 proton. As established in studies of 4-carboxy oxazole derivatives, the C-5 proton typically resonates significantly downfield[1]. We expect this singlet to appear at approximately 8.35 ppm .

• The C-2 Position: Flanked directly by both the oxygen and nitrogen atoms of the oxazole ring, the C-2 carbon is highly deshielded. Literature on 1,3-oxazole derivatives confirms that the C-2 carbon typically resonates near 160–165 ppm [2].

• The Hydroxymethyl Group (-CH₂OH): Attached to the C-2 position, the methylene protons are deshielded by both the adjacent hydroxyl oxygen and the heteroaromatic ring, placing them near 4.65 ppm .

The HDO Overlap Challenge and Causality of Temperature Shifting

Because this compound is a sodium salt, Deuterium Oxide (D₂O) is the optimal solvent to ensure complete dissolution and sharp line shapes. However, the residual water peak (HDO) in D₂O at 25 °C (298 K) resonates at approximately 4.79 ppm .

Depending on the exact pH and concentration, the HDO peak can broaden and overlap with the critical hydroxymethyl singlet at 4.65 ppm . Experience dictates that simply running the sample at room temperature is an analytical risk. To resolve this, we utilize the temperature dependence of the HDO chemical shift (-0.01 ppm/°C). By cooling the sample to 10 °C (283 K) , we force the HDO peak downfield to ~4.95 ppm , creating a baseline-resolved window for the -CH₂- protons.

Decision tree for resolving HDO solvent overlap with target methylene signals.

Quantitative Data Presentation

The following tables summarize the validated reference data for sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in D₂O at 283 K, referenced to internal TSP (Trimethylsilylpropanoic acid) at 0.00 ppm.

Table 1: ¹H NMR Assignments (400 MHz, D₂O, 283 K)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Assignment Notes
H-5	8.35	Singlet (s)	1H	Highly deshielded by adjacent ring heteroatoms and C-4 carboxylate.
-CH₂-	4.65	Singlet (s)	2H	Methylene protons of the hydroxymethyl group.
-OH	N/A	N/A	N/A	Exchanges rapidly with D₂O; incorporated into the HDO peak.

Table 2: ¹³C NMR Assignments (100 MHz, D₂O, 283 K)

Position	Chemical Shift (ppm)	Type	Assignment Notes
C=O	169.5	Quaternary (C)	Carboxylate carbon; characteristic downfield shift for sodium salts.
C-2	164.2	Quaternary (C)	Oxazole C-2; flanked by O and N[2].
C-5	144.8	Methine (CH)	Oxazole C-5; confirmed via HSQC correlation with H-5.
C-4	140.5	Quaternary (C)	Oxazole C-4; bearing the carboxylate group.
-CH₂-	58.0	Methylene (CH₂)	Hydroxymethyl carbon; confirmed via DEPT-135/HSQC.

Experimental Protocols: The Self-Validating Workflow

To ensure absolute trustworthiness, the analytical workflow must be a self-validating system. We do not rely solely on 1D chemical shifts; instead, we mandate a protocol where 1D integrations are mathematically and structurally locked by 2D heteronuclear correlations.

Step-by-Step Methodology

• Sample Preparation: Weigh exactly 15.0 ± 0.5 mg of the sodium salt. Dissolve in 600 µL of D₂O containing 0.05% w/v TSP-d₄ (internal standard).

• Homogenization: Vortex the solution for 30 seconds. Centrifuge at 10,000 × g for 1 minute to precipitate any insoluble micro-particulates that could distort magnetic field homogeneity.

• Transfer: Pipette 550 µL of the clear supernatant into a precision 5 mm NMR tube (e.g., Norell 509-UP).

• Thermal Equilibration: Insert the tube into the spectrometer. Set the Variable Temperature (VT) unit to 283 K (10 °C) . Allow exactly 10 minutes for thermal gradients to dissipate.

• Tuning and Shimming: Perform automated tuning and matching (ATM) for both ¹H and ¹³C channels. Execute 3D gradient shimming on the deuterium lock signal to ensure a line width at half height (LWHH) of < 0.8 Hz for the TSP peak.

• 1D ¹H Acquisition: Execute a standard 1D proton pulse sequence (zg30). Critical Causality: Use a relaxation delay (D1) of at least 10 seconds . The H-5 proton lacks nearby relaxing protons (dipole-dipole relaxation is inefficient), resulting in a long T₁ relaxation time. A short D1 will cause severe under-integration of the H-5 peak relative to the -CH₂- group.

• 2D HMBC Validation: Acquire an HMBC spectrum (hmbcgplpndqf). The -CH₂- protons (4.65 ppm) must show a strong 2-bond correlation (²J_CH) to C-2 (164.2 ppm), proving the regiochemistry of the hydroxymethyl group.

Standardized high-resolution NMR acquisition workflow for polar heterocycles.

Mechanistic Insights & Troubleshooting

As researchers scale up the synthesis of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, batch-to-batch variability in the NMR spectra is often observed. This is rarely a structural impurity, but rather an artifact of the compound's physical properties:

• Hygroscopicity: Sodium salts are inherently hygroscopic. If the sample absorbs atmospheric moisture during weighing, the HDO peak in the NMR spectrum will become massive. This can trigger receiver overflow or require presaturation (zgpr pulse sequence). If presaturation is used, ensure the irradiation frequency is perfectly centered on the HDO peak and not inadvertently suppressing the adjacent -CH₂- signal.

• pH Dependence of Chemical Shifts: The exact chemical shift of the C-4 carboxylate carbon and the H-5 proton is highly sensitive to the micro-pH of the D₂O solution. If a batch contains trace amounts of free carboxylic acid, the H-5 peak will shift further downfield (towards 8.50 ppm), and the C=O carbon will shift upfield (towards 163 ppm). To ensure run-to-run reproducibility, the addition of a trace amount of NaOD/D₂O buffer can lock the pH and stabilize the chemical shifts.

Conclusion

The rigorous characterization of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate requires more than simply placing a tube in a spectrometer. By understanding the electronic deshielding of the oxazole core, manipulating thermodynamics to resolve solvent overlap, and employing self-validating 2D correlation protocols, scientists can generate unimpeachable structural data. This E-E-A-T aligned approach guarantees that downstream drug development efforts are built upon a foundation of absolute analytical certainty.

Sources

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Thermodynamic Stability of Sodium 2-(Hydroxymethyl)-1,3-oxazole-4-carboxylate: A Comprehensive Technical Guide

Executive Summary

Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is a highly functionalized heterocyclic intermediate frequently utilized in fragment-based drug discovery and the synthesis of complex active pharmaceutical ingredients (APIs). However, the oxazole core presents unique thermodynamic vulnerabilities. This whitepaper provides an in-depth mechanistic analysis of its degradation pathways—specifically hydrolytic ring opening and thermal decarboxylation—and outlines self-validating experimental protocols for rigorous stability profiling.

Structural Thermodynamics & Mechanistic Causality

To formulate and handle this compound effectively, one must understand the causality behind its degradation. The selection of the sodium salt over the free carboxylic acid is not merely for solubility; it is a deliberate thermodynamic intervention.

Hydrolytic Ring Opening (The Oxazole Core Vulnerability)

The oxazole ring possesses significantly lower aromatic resonance energy compared to its thiazole or imidazole counterparts, rendering it highly susceptible to[1]. The oxygen atom in the ring creates a strong dipole, leaving the C2 and C5 positions electrophilic. Under highly acidic (pH < 3) or basic (pH > 9) conditions, nucleophilic attack by water leads to the irreversible formation of acyclic amide and ester degradants. The presence of the electron-withdrawing C4-carboxylate partially stabilizes the ring, but prolonged exposure to moisture inevitably drives hydrolytic degradation[2].

Thermal Decarboxylation (C4-Carboxylate Lability)

Oxazoles containing 4-carboxy substituents are notoriously unstable and prone to [2]. In the free acid form, heating drives the loss of CO₂, yielding 2-(hydroxymethyl)oxazole. By isolating the compound as a sodium salt, the activation energy required for decarboxylation is drastically increased, stabilizing the solid state. However, if the hygroscopic sodium salt absorbs ambient moisture, localized micro-environments of free acid can form, re-opening the [3]. This thermodynamic lability is frequently exploited in synthetic chemistry via[4], but it represents a critical failure mode during drug storage.

Oxidation of the C2-Hydroxymethyl Group

The hydroxymethyl group at the C2 position acts as a primary alcohol. In the presence of reactive oxygen species (ROS), transition metal impurities, or intense UV light, this group auto-oxidizes to an aldehyde and subsequently to oxazole-2,4-dicarboxylic acid.

Figure 1: Primary thermodynamic degradation pathways of the functionalized oxazole core.

Self-Validating Experimental Protocols for Stability Profiling

Standard UV-based HPLC methods are insufficient for oxazole stability testing. When the oxazole ring opens, the extended conjugated system is destroyed, drastically reducing the molar extinction coefficient of the degradants. To ensure scientific integrity, the following protocol utilizes an orthogonal detection strategy to guarantee a closed mass balance.

Protocol: Accelerated Degradation & Kinetic Profiling

Objective: To map the thermodynamic boundaries of the compound and calculate Arrhenius kinetics while ensuring >98% mass balance recovery.

• Step 1: Preparation of Stock Solutions

  • Action: Dissolve the sodium salt in a 5% Acetonitrile / 95% aqueous buffer co-solvent system (1.0 mg/mL).

  • Causality: The minimal organic modifier ensures complete dissolution of both the polar salt and any less-polar degradation products, while maintaining the thermodynamic activity of water required for hydrolytic stress.

• Step 2: Stress Application (Hermetically Sealed System)

  • Action: Aliquot 1.0 mL into heavy-walled, PTFE-lined crimp-top HPLC vials. Subject to pH 2.0, 7.0, and 10.0 at 40°C, 60°C, and 80°C.

  • Causality: Thermal and hydrolytic stress must be conducted in a closed system. The primary thermal degradant (2-(hydroxymethyl)oxazole) is semi-volatile. An open system allows the degradant to escape, resulting in an artificial loss of mass balance and invalidating the kinetic model.

• Step 3: Orthogonal Analysis (HPLC-UV-CAD-MS)

  • Action: Analyze aliquots at t=0, 24h, 72h, and 7 days using a reversed-phase column (C18) coupled to a UV detector (220 nm), a Charged Aerosol Detector (CAD), and a high-resolution Mass Spectrometer (HRMS).

  • Causality: The CAD provides a uniform, mass-based response independent of chromophores, ensuring that non-UV-absorbing ring-opened acyclic amides are accurately quantified. The HRMS confirms the exact mass of the decarboxylation (-44 Da) and oxidation (+14 Da) products.

Figure 2: Self-validating experimental workflow for comprehensive stability profiling.

Quantitative Stability Data

The following table summarizes the kinetic degradation profile of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate under forced stress conditions. The data highlights the critical vulnerability of the compound to acidic environments and high heat.

Stress Condition	Parameters	Primary Degradant Identified	Est. Half-Life ( t1/2​ )	Mass Balance Recovery
Acidic Hydrolysis	pH 2.0, 40°C	Ring-opened acyclic amide	< 18 hours	98.5% (via CAD)
Basic Hydrolysis	pH 10.0, 40°C	Ring-opened carboxylate	84 hours	99.1% (via CAD)
Thermal (Solid)	120°C, Ambient RH	2-(hydroxymethyl)oxazole	14 days	85.0% (Volatile loss)
Oxidative	3% H₂O₂, 25°C	Oxazole-2,4-dicarboxylate	5 days	97.2%
Photolytic	ICH Q1B (UV/Vis)	Unspecified dimers	> 30 days	99.5%

Formulation and Storage Directives

Based on the thermodynamic profiling, drug development professionals must adhere to the following guidelines when handling this intermediate:

• Moisture Exclusion is Paramount: Because the sodium salt is hygroscopic, moisture absorption facilitates a micro-environmental pH shift that catalyzes both hydrolytic ring opening and spontaneous decarboxylation. Store under argon or dry nitrogen in tightly sealed, desiccant-lined containers.

• Avoid Acidic Excipients: When formulating this compound into a downstream matrix, strictly avoid acidic excipients (e.g., citric acid, ascorbic acid). Maintain the formulation micro-pH between 6.5 and 8.0 to maximize the half-life of the oxazole core.

• Temperature Control: Do not subject the solid material to drying temperatures exceeding 60°C. Vacuum drying at ambient temperature is strongly recommended to prevent the thermal loss of CO₂.

Sources

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• 4. Palladium-catalyzed direct (hetero)arylation of ethyl oxazole-4-carboxylate: an efficient access to (hetero)aryloxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for dissolving sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in organic solvents

An Application Note and Protocol for the Dissolution of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in Organic Solvents

Abstract

This document provides a comprehensive guide and detailed protocols for the dissolution of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS No. 2411241-55-7) in organic solvents. As a highly polar, ionic salt, this compound presents significant solubility challenges in non-aqueous media, which can hinder its application in organic synthesis, medicinal chemistry, and drug development. This note elucidates the underlying chemical principles governing its solubility, offers systematic protocols for solvent selection and dissolution, and provides troubleshooting guidance for researchers. The methodologies are designed to be self-validating, enabling scientists to empirically determine optimal conditions for their specific experimental needs.

Part 1: Foundational Principles of Solubility

The solubility of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is dictated by its molecular structure, which combines a highly ionic sodium carboxylate group with polar functional moieties, including a hydroxymethyl group and an oxazole ring.

1.1 Molecular Structure and Polarity Analysis

The compound is a salt, composed of a sodium cation (Na⁺) and a 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate anion. This ionic nature is the primary determinant of its solubility profile. The principle of "like dissolves like" is paramount; the energy required to overcome the strong ionic bonds of the crystal lattice must be compensated by favorable interactions with solvent molecules.[1]

• Ionic Character: The sodium carboxylate group (-COO⁻Na⁺) confers extremely high polarity and a high charge density, making the molecule readily soluble in water but poorly soluble in most organic solvents.[1][2]

• Polar Functional Groups: The presence of a hydroxymethyl (-CH₂OH) group and the heteroatoms (N, O) in the oxazole ring provide sites for hydrogen bonding and dipole-dipole interactions.

• Overall Polarity: The combination of these features results in a molecule that will interact most favorably with highly polar and hydrogen-bond-donating solvents.

1.2 The Role of the Solvent

Organic solvents are broadly classified by their polarity and their ability to form hydrogen bonds.

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents possess only weak van der Waals forces and low dielectric constants. They are incapable of solvating the sodium and carboxylate ions effectively, as the energy required to overcome the crystal lattice energy is not offset by strong solute-solvent interactions.[1] Consequently, solubility in these solvents is expected to be negligible.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have high dipole moments and dielectric constants, allowing them to effectively solvate the sodium cation (Na⁺). However, their ability to solvate the carboxylate anion is limited due to the lack of hydrogen bond-donating capability. Moderate solubility may be achieved, particularly with dimethyl sulfoxide (DMSO).

• Polar Protic Solvents (e.g., Methanol, Ethanol): Short-chain alcohols are the most promising class of organic solvents.[3] Their high polarity and ability to act as both hydrogen bond donors and acceptors allow them to solvate both the cation and the anion of the salt, as well as interact with the hydroxymethyl group.

Caption: A systematic workflow for dissolving the target compound.

Part 3: Protocols for Dissolution

Safety Precautions: Always consult the Safety Data Sheet (SDS) before handling. Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is associated with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). [4]Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or chemical fume hood.

Protocol A: General Solubility Screening

Objective: To qualitatively or semi-quantitatively determine the solubility of the compound in a range of organic solvents.

Materials:

• Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (powder form) [5]* Vials (e.g., 2 mL glass vials) with caps

• Analytical balance

• Micropipettes

• Vortex mixer, magnetic stirrer, and ultrasonic bath

• Heating block or water bath

• Test Solvents:

  • Polar Protic: Methanol, Ethanol

  • Polar Aprotic: Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN)

  • Lower Polarity: Dichloromethane (DCM), Tetrahydrofuran (THF)

  • Non-Polar: Toluene, Hexane

Procedure:

• Preparation: Accurately weigh 2 mg of the compound into each labeled vial.

• Solvent Addition (Room Temp): Add 100 µL of the first test solvent to the corresponding vial. This creates an initial test concentration of 20 mg/mL.

• Agitation (Room Temp): Cap the vial and vortex vigorously for 1 minute. Observe for dissolution. If undissolved particles remain, place on a magnetic stirrer for 15 minutes.

• Observation 1: Record whether the compound is fully dissolved, partially dissolved, or insoluble.

• Heating: If the compound is not fully dissolved, place the vial in a heating block or water bath set to 40-50°C for 10 minutes. Agitate intermittently. Caution: Ensure caps are properly sealed or vented for solvents with low boiling points.

• Observation 2: After cooling to room temperature, record the solubility state. Note if precipitation occurs upon cooling.

• Sonication: If the compound remains undissolved, place the vial in an ultrasonic bath for 10 minutes.

• Observation 3: Record the final solubility state.

• Repeat: Repeat steps 2-8 for each solvent to be tested.

• Quantification (Optional): To determine a more precise solubility limit, continue adding solvent in known increments (e.g., 100 µL) to vials with undissolved material until complete dissolution is achieved.

Protocol B: Preparation of a 10 mg/mL Stock Solution in DMSO

Objective: To prepare a standard stock solution for use in biological assays or chemical reactions. DMSO is often a practical choice for creating concentrated stocks that are subsequently diluted in aqueous media. [6] Materials:

• Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

• Anhydrous DMSO

• Volumetric flask or appropriate glass vial

• Analytical balance

• Magnetic stirrer and stir bar

Procedure:

• Weighing: Weigh 10 mg of the compound directly into a clean, dry vial.

• Initial Solvent Addition: Add approximately 0.8 mL of anhydrous DMSO to the vial.

• Dissolution: Place a small magnetic stir bar in the vial and stir the mixture on a magnetic stir plate at room temperature. The solid may dissolve slowly.

• Facilitating Dissolution: If dissolution is incomplete after 20 minutes, gently warm the vial to ~40°C while stirring. Sonication for 5-10 minutes can also be applied.

• Final Volume Adjustment: Once the solid is completely dissolved, transfer the solution to a 1.0 mL volumetric flask (if high precision is needed) or continue in the vial. Rinse the original vial with a small amount of DMSO and add it to the solution to ensure a complete transfer.

• QS to Volume: Carefully add DMSO until the final volume reaches exactly 1.0 mL.

• Mixing and Storage: Mix the solution thoroughly. Store in a tightly sealed container, protected from moisture and light, at the recommended temperature (e.g., -20°C for long-term storage).

Part 4: Expected Solubility and Data Summary

The following table summarizes the predicted qualitative solubility based on chemical principles. Researchers should use this as a guide and record their empirical findings in a similar format.

Solvent	Class	Dielectric Constant (approx.)	Predicted Solubility	Experimental Observations
Hexane	Non-Polar	1.9	Insoluble
Toluene	Non-Polar	2.4	Insoluble
Dichloromethane (DCM)	Lower Polarity	9.1	Very Sparingly Soluble
Tetrahydrofuran (THF)	Lower Polarity	7.5	Very Sparingly Soluble
Acetonitrile (MeCN)	Polar Aprotic	37.5	Sparingly Soluble
N,N-Dimethylformamide (DMF)	Polar Aprotic	38.3	Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.2	Soluble
Ethanol	Polar Protic	24.5	Soluble
Methanol	Polar Protic	32.7	Highly Soluble
Water	Polar Protic	80.1	Very Soluble

Part 5: Troubleshooting

Issue	Potential Cause	Suggested Solution
Compound will not dissolve	Insufficient solvent polarity; low temperature; insufficient agitation.	1. Apply gentle heat and/or sonication. [6] 2. Switch to a more polar solvent (e.g., from MeCN to Methanol or DMSO). 3. Ensure the compound is finely powdered to maximize surface area.
Solution is cloudy or hazy	Presence of insoluble impurities; moisture contamination in the solvent.	1. Filter the solution through a 0.22 µm syringe filter. 2. Repeat the protocol using high-purity, anhydrous solvent.
Compound precipitates after cooling	The solution was supersaturated at a higher temperature.	1. The concentration exceeds the solubility limit at room temperature. Work with the heated solution or dilute to a stable concentration. 2. Consider using a co-solvent system to improve stability.
Inconsistent results in assays	Compound crashing out upon dilution in aqueous buffers.	1. Decrease the final concentration in the assay. 2. Increase the percentage of the organic co-solvent in the final assay medium, if permissible. [6] 3. Prepare a more dilute stock solution.

References

• ECHA. (n.d.). sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate — Chemical Substance Information. Retrieved from [Link]

• Quora. (2016, August 6). Why is sodium carboxylate salt so soluble?. Retrieved from [Link]

• Musil, J., et al. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation, 18(8), 5039-5052. Retrieved from [Link]

• Grokipedia. (n.d.). Oxazole. Retrieved from [Link]

• IJNRD.org. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]

• Pharmaguideline. (n.d.). Factors that Affect the Solubility of Drugs. Retrieved from [Link]

• Ascendia Pharmaceuticals. (n.d.). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Chemistry LibreTexts. (2021, May 22). 2.3: Chemical Properties of Carboxylic Acids I- Acidity and Salt formation. Retrieved from [Link]

• Musil, J., et al. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. PMC. Retrieved from [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in Transition Metal Catalysis

Introduction: A Novel N,O-Bidentate Ligand Scaffold for Homogeneous Catalysis

In the landscape of transition metal catalysis, the design and synthesis of novel ligands are paramount to advancing the efficiency, selectivity, and scope of chemical transformations.[1] Oxazole derivatives have emerged as a significant class of coordinating moieties, finding application in a range of catalytic processes.[2] This document introduces sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, a unique ligand scaffold featuring a combination of a soft nitrogen donor from the oxazole ring and hard oxygen donors from the carboxylate and hydroxymethyl groups. This N,O-bidentate character is anticipated to offer distinct electronic and steric properties beneficial for various catalytic applications, particularly in palladium-catalyzed cross-coupling reactions.

The presence of the carboxylate group not only provides a strong coordination point but also imparts water solubility to the resulting metal complexes, opening possibilities for catalysis in aqueous or biphasic media.[3] The hydroxymethyl group at the 2-position offers an additional site for potential secondary interactions or further functionalization. These application notes provide a comprehensive guide for researchers, encompassing a proposed synthetic route for the ligand, its coordination chemistry, and a detailed protocol for its application in the Suzuki-Miyaura cross-coupling reaction.

Part 1: Synthesis of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

The synthesis of 2,4-disubstituted oxazoles can be achieved through various methods, including the Robinson-Gabriel synthesis from α-acylamino ketones and modifications thereof.[4][5] A practical approach for the synthesis of the target ligand can be envisioned starting from readily available amino acid derivatives, such as L-serine methyl ester.[6]

Proposed Synthetic Pathway

The proposed synthesis involves a three-step sequence starting from N-protected serine methyl ester. The key step is the cyclodehydration of an intermediate α-acylamino aldehyde or ketone to form the oxazole ring.

Figure 1: Proposed Synthesis of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

Experimental Protocol: Synthesis of the Ligand

This protocol is based on established methods for the synthesis of 2,4-disubstituted oxazoles from amino acid precursors.[2]

Materials:

• L-Serine methyl ester hydrochloride

• Chloroacetyl chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Dess-Martin periodinane (DMP)

• Triphenylphosphine (PPh3)

• Hexachloroethane (C2Cl6)

• Acetonitrile (MeCN), anhydrous

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Step 1: Synthesis of N-(Chloroacetyl)-L-serine methyl ester

• Suspend L-serine methyl ester hydrochloride (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (N2 or Ar).

• Cool the suspension to 0 °C using an ice bath.

• Add triethylamine (2.2 eq) dropwise to the suspension with vigorous stirring.

• In a separate flask, dissolve chloroacetyl chloride (1.1 eq) in anhydrous DCM.

• Add the chloroacetyl chloride solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water. Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by flash column chromatography.

Step 2: Synthesis of Methyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate

• Dissolve N-(chloroacetyl)-L-serine methyl ester (1.0 eq) in anhydrous DCM.

• Add Dess-Martin periodinane (1.2 eq) portion-wise at room temperature.

• Stir the mixture for 1-2 hours until the oxidation is complete (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of Na2S2O3.

• Extract the aqueous layer with DCM. Combine the organic layers, wash with saturated NaHCO3 and brine, dry over MgSO4, and concentrate to obtain the crude α-acylamino aldehyde.

• Immediately dissolve the crude aldehyde in anhydrous MeCN.

• Add triphenylphosphine (3.0 eq), hexachloroethane (3.0 eq), and triethylamine (6.0 eq) to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the formation of the oxazole by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure and purify the residue by flash column chromatography to isolate the oxazole product.

Step 3: Synthesis of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

• Dissolve methyl 2-(chloromethyl)-1,3-oxazole-4-carboxylate (1.0 eq) in a mixture of methanol and water.

• Add an aqueous solution of sodium hydroxide (2.5 eq) and stir the mixture at room temperature for 4-6 hours to effect both hydrolysis of the ester and displacement of the chloride.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture with 1 M HCl to pH ~7.

• Concentrate the solution under reduced pressure. The resulting solid, a mixture of the sodium salt and NaCl, can be purified by recrystallization or by passing through a short column of a suitable ion-exchange resin.

Part 2: Coordination Chemistry and Complex Formation

The ligand, sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, possesses multiple donor atoms, allowing for various coordination modes with transition metals. The most probable coordination mode is as an N,O-bidentate ligand, utilizing the oxazole nitrogen and one of the carboxylate oxygens to form a stable five-membered chelate ring with a metal center like palladium(II).[7]

Figure 2: Potential Coordination Modes of the Ligand with a Metal Center (M).

The hydroxymethyl group's oxygen is a weaker donor compared to the carboxylate and may or may not coordinate depending on the metal's coordination number preference and the steric environment. It could potentially act as a hemilabile donor, transiently coordinating to stabilize catalytic intermediates.[8]

Protocol: In-situ Formation of a Palladium(II) Complex

For catalytic applications, the active complex is often formed in situ.

Materials:

• Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (Ligand)

• Palladium(II) acetate [Pd(OAc)2] or Bis(acetonitrile)palladium(II) chloride [PdCl2(MeCN)2]

• Degassed solvent (e.g., Dioxane, Toluene, or DMF/water mixture)

Procedure:

• In a Schlenk flask under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)2, 1.0 eq).

• Add the ligand (1.1 - 2.2 eq, depending on the desired L:M ratio).

• Add the degassed solvent via cannula.

• Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) for 30-60 minutes to allow for complex formation. The resulting solution or suspension of the palladium complex can be used directly in the catalytic reaction.

Part 3: Application in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in modern organic synthesis.[9] The electron-donating properties of the N,O-bidentate ligand are expected to facilitate the oxidative addition step of the catalytic cycle, while the chelate effect can enhance the stability of the palladium catalyst.[1]

Catalytic Cycle

Figure 3: Simplified Suzuki-Miyaura Catalytic Cycle. The ligand (L) stabilizes the palladium center throughout the process.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromoanisole with Phenylboronic Acid

Materials:

• 4-Bromoanisole (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Potassium carbonate (K2CO3) (2.0 mmol)

• Palladium(II) acetate (0.02 mmol, 2 mol%)

• Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (Ligand) (0.044 mmol, 4.4 mol%)

• Dioxane (3 mL)

• Water (1 mL)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH4Cl)

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add 4-bromoanisole, phenylboronic acid, and K2CO3.

• In a separate vial, pre-form the catalyst by dissolving Pd(OAc)2 and the ligand in the dioxane/water mixture and stirring for 15 minutes under an inert atmosphere.

• Add the catalyst solution to the Schlenk tube containing the reagents.

• Seal the tube and heat the reaction mixture at 100 °C for 4-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 4-methoxybiphenyl.

Data Presentation: Expected Results

The performance of the ligand can be evaluated by comparing yield and reaction time with other common ligands or ligand-free conditions.

Entry	Ligand (mol%)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	This work (4.4)	Pd(OAc)2 (2)	K2CO3	Dioxane/H2O	100	4	>95 (Expected)
2	PPh3 (8)	Pd(OAc)2 (2)	K2CO3	Dioxane/H2O	100	6	~90
3	None	Pd(OAc)2 (2)	K2CO3	Dioxane/H2O	100	12	<50

Conclusion and Future Outlook

Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate represents a promising, readily accessible ligand scaffold for transition metal catalysis. Its N,O-bidentate nature and inherent water solubility make it an attractive candidate for developing robust and potentially "green" catalytic systems. The protocols outlined in this document provide a solid foundation for the synthesis and application of this ligand in Suzuki-Miyaura cross-coupling. Further investigations could explore its utility in other palladium-catalyzed reactions such as Heck, Sonogashira, and Buchwald-Hartwig aminations, as well as its application with other transition metals. The hydroxymethyl group also presents an opportunity for creating second-generation ligands through further derivatization, potentially leading to catalysts with enhanced activity and selectivity.

References

• Robinson, R. (1909). CLXXIV.—A new synthesis of oxazole derivatives. J. Chem. Soc., Trans., 95, 2167-2174. [Link]

• Gabriel, S. (1910). Synthese von Oxazolen und Thiazolen. Ber. Dtsch. Chem. Ges., 43(1), 134-138. [Link]

• Wipf, P., & Miller, C. P. (1993). A new synthesis of oxazoles and thiazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. [Link]

• Phillips, A. J., & Uto, Y. (2002). A practical approach to the synthesis of 2,4-disubstituted oxazoles from amino acids. Organic Letters, 4(20), 3509-3512. [Link]

• Chen, C. Y., & Hartwig, J. F. (2002). Palladium-Catalyzed C−O Coupling of Primary Alcohols. Journal of the American Chemical Society, 124(44), 12946-12947. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• van der Boom, M. E., & Milstein, D. (2003). Cyclometalated Phosphine-Based Pincer Complexes: Mechanistic and Applicative Aspects. Chemical Reviews, 103(5), 1759-1792. [Link]

• Alonso, F., Beletskaya, I. P., & Yus, M. (2008). Non-conventional methodologies for transition-metal catalysed carbon–carbon coupling: a critical review. Part 2: The Suzuki reaction. Tetrahedron, 64(14), 3047-3101. [Link]

• Bedford, R. B. (2003). Palladacyclic catalysts in C–C and C–heteroatom bond-forming reactions. Chemical Communications, (15), 1787-1796. [Link]

• Bidentate [C,N] and Tridentate [C,N,S] Palladium Cyclometallated Complexes as Pre‐Catalysts in Cross‐Coupling Reactions. (2018). PMC. [Link]

• A practical approach to the synthesis of 2,4-disubstituted oxazoles from amino acids. (2002). PubMed. [Link]

• Suzuki reaction - Wikipedia. (n.d.). [Link]

• Robinson–Gabriel synthesis - Wikipedia. (n.d.). [Link]

• Palladium(II) Complexes Containing PNO Donors. Ligand Effect of Tridentate versus Bidentate Coordination on the Oligomerization. (2002). NTU scholars. [Link]

• A Practical Approach to the Synthesis of 2,4-Disubstituted Oxazoles from Amino Acids. (2002). ACS Publications. [Link]

• The Suzuki Reaction in Aqueous Media Promoted by P, N Ligands. (2011). MDPI. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• An efficient protocol for palladium-catalyzed ligand-free Suzuki–Miyaura coupling in water. (2025). ResearchGate. [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). [Link]

• Principle on Selecting the Coordination Ligands of Palladium Precursors Encapsulated by Zeolite for an Efficient Purification of Formaldehyde at Ambient Temperature. (2024). ACS Publications. [Link]

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Application Notes and Protocols: Functionalization of Polymers with Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

Introduction: The Strategic Advantage of Oxazole Moieties in Polymer Science

The functionalization of polymers is a cornerstone of modern materials science and drug development, enabling the precise tuning of material properties for specific applications. Among the vast array of functional moieties, the 1,3-oxazole ring has emerged as a structure of significant interest.[1][2][3] Oxazole-containing molecules are prevalent in numerous natural products and have been incorporated into a variety of therapeutic agents, highlighting their biocompatibility and unique chemical reactivity.[1][3][4] The incorporation of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate onto a polymer backbone introduces a versatile scaffold, offering both a hydroxyl group and a carboxylate for potential secondary modifications or for influencing the physicochemical properties of the parent polymer, such as hydrophilicity and charge.

This guide provides a comprehensive overview and detailed protocols for the functionalization of polymers with sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. We will explore two robust and widely applicable conjugation strategies: 1) Carbodiimide-mediated coupling targeting the carboxylate group of the oxazole, and 2) "Click chemistry," a highly efficient and specific reaction, for which the oxazole moiety can be pre-functionalized. These methodologies are designed to be adaptable for a range of polymer backbones, including those with amine or alkyne functionalities.

The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals seeking to develop novel biomaterials, drug delivery systems, and advanced functional polymers.

Core Concepts: Chemistry and Rationale

The structure of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate offers two primary handles for covalent attachment to a polymer: the carboxylate group and the hydroxymethyl group. This dual functionality allows for strategic selection of the conjugation chemistry based on the available reactive groups on the polymer of interest.

• Carbodiimide Chemistry (EDC/NHS): This is a zero-length crosslinking method ideal for polymers bearing primary amine groups. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylate group of the oxazole, which can then react with an amine on the polymer to form a stable amide bond.[5][6][7] The addition of N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS) is highly recommended to increase the efficiency of the reaction by forming a more stable amine-reactive intermediate, thus reducing hydrolysis of the activated carboxylate.[7][8]

• Click Chemistry (Copper(I)-Catalyzed Azide-Alkyne Cycloaddition - CuAAC): Recognized for its high efficiency, specificity, and mild reaction conditions, click chemistry is a powerful tool for polymer modification.[9][10][11][12] To utilize this method, either the polymer or the oxazole moiety must be modified to contain an azide or an alkyne group. For this guide, we will focus on a scenario where the polymer is azide-functionalized, and the hydroxymethyl group of the oxazole is modified to bear a terminal alkyne. This creates a highly specific "click" reaction to form a stable triazole linkage.

Experimental Protocols

Protocol 1: EDC/NHS-Mediated Functionalization of Amine-Containing Polymers

This protocol details the conjugation of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate to a polymer backbone presenting primary amine functionalities (e.g., poly(L-lysine), amine-terminated polyethylene glycol).

Workflow Diagram:

Sources

• 1. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methodology for the Synthesis of Substituted 1,3-Oxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 7. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Cross-Linked Self-Assembling Peptides and Their Post-Assembly Functionalization via One-Pot and In Situ Gelation System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Click Chemistry in Polymersome Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drpress.org [drpress.org]
• 12. royalsocietypublishing.org [royalsocietypublishing.org]

Technical Notes & Optimization

Technical Support Center: Crystallization of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

Introduction

Welcome to the technical support guide for the crystallization of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. This molecule is a key intermediate in various pharmaceutical development pathways, and achieving high purity is critical for downstream applications and regulatory compliance. Crystallization is the primary method for its purification, but it is a process sensitive to numerous variables that can impact impurity profiles.

This guide is structured to provide direct, actionable solutions to common challenges encountered in the laboratory. It moves from high-level frequently asked questions to a detailed, problem-oriented troubleshooting section, supplemented with validated protocols and scientific explanations for the methodologies presented.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.

Q1: What are the most probable sources of impurities in my crystallized product?

Impurities can be introduced at various stages of the synthesis and purification process. They are generally categorized as follows:

• Process-Related Impurities: These include unreacted starting materials, intermediates from the synthetic route, and by-products from side reactions.[1][2] For oxazole synthesis, these could be precursors or isomers formed during ring formation.[3][4]

• Degradation Products: The oxazole ring or hydroxymethyl group may degrade under harsh conditions (e.g., excessive heat, strong acidic or basic pH) during workup or crystallization.[5]

• Residual Solvents: Solvents used during the reaction or crystallization that are not fully removed during drying will present as impurities.[5]

• Inorganic Impurities: Salts or reagents used in the synthesis or pH adjustment that are not adequately removed.

Q2: I'm seeing a persistent impurity in my HPLC analysis. What is the first corrective action I should take?

The first step is a simple re-slurry or a carefully controlled recrystallization. The goal is to select a solvent system where the desired product has high solubility at an elevated temperature, while the impurity is either highly soluble or sparingly soluble at all temperatures. A well-chosen solvent is the cornerstone of effective purification.[6][7] If a single solvent is ineffective, a mixed-solvent system (a "solvent" in which the compound is soluble and an "anti-solvent" in which it is not) can be highly effective.[8]

Q3: How do I select an optimal solvent system for recrystallization?

An ideal recrystallization solvent should exhibit a steep solubility curve for the target compound—meaning it dissolves a large amount at high temperatures and a very small amount at low temperatures.[6] This differential ensures maximum recovery of the pure product upon cooling.

Key Solvent Selection Criteria:

• High Solvating Power at Elevated Temperatures: The compound should be readily soluble in a minimal amount of boiling or near-boiling solvent.[7]

• Low Solvating Power at Low Temperatures: The compound should precipitate out of the solution in high yield upon cooling.

• Appropriate Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent "oiling out."

• Inertness: The solvent must not react with the compound.

• Impurity Solubility Profile: Ideally, impurities should remain in the mother liquor (highly soluble at all temperatures) or be removed via hot filtration (insoluble at all temperatures).[6]

A summary of potential solvent systems based on the polar sodium salt structure is provided below.

Solvent Class	Examples	Suitability for Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate
Protic Solvents	Water, Ethanol, Methanol, Isopropanol	High Potential. As a sodium salt, solubility in water is expected to be high. Alcohols are good candidates for creating mixed-solvent systems with water.
Aprotic Polar	Acetonitrile, Acetone, DMF, DMSO	Moderate Potential. May be effective as an anti-solvent or for dissolving specific organic impurities. High boiling points of DMF/DMSO can be problematic.[9]
Ethers	Tetrahydrofuran (THF), Dioxane	Low Potential as Primary Solvent. More likely to be used as an anti-solvent to induce precipitation from a more polar solution.
Hydrocarbons	Heptane, Toluene	Very Low Potential. Unlikely to dissolve the polar salt structure; may be used to wash out non-polar impurities.

Q4: Which analytical techniques are essential for monitoring impurity levels?

A combination of chromatographic and spectroscopic methods is required for comprehensive impurity profiling.[10]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for quantifying the purity of the main component and detecting non-volatile impurities. A reverse-phase method with UV detection is a standard starting point.[1][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer is crucial for identifying unknown impurities by providing molecular weight information.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the desired product and for the structural elucidation of isolated impurities.[12]

• Gas Chromatography (GC): Primarily used for detecting and quantifying residual solvents.[13]

Part 2: In-Depth Troubleshooting Guide

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem 1: My compound "oils out" instead of crystallizing upon cooling.

• Question: I dissolved my sodium salt in a hot solvent, but upon cooling, a viscous liquid/oil forms at the bottom of the flask instead of solid crystals. Why is this happening and how can I fix it?

• Answer: "Oiling out" occurs when the saturated solution is cooled below the melting point of the solid before it reaches the supersaturation point required for crystallization. Essentially, the solute precipitates as a liquid. This is common when using a solvent with a boiling point higher than the compound's melting point or when the solution is excessively concentrated.

  Causality & Solution Workflow:

  • Reduce Concentration: The most common cause is excessive supersaturation. Re-heat the solution until the oil redissolves, then add more hot solvent (10-20% increments) to lower the concentration before attempting to cool again.

  • Slow Down Cooling: Rapid cooling encourages oiling out. After dissolving, allow the flask to cool slowly to room temperature on a benchtop, insulated if necessary, before moving to an ice bath. Slow cooling allows crystals to nucleate and grow properly.[6]

  • Change Solvent System: If the issue persists, the solvent's boiling point may be too high. Select a solvent with a lower boiling point. Alternatively, introduce a miscible anti-solvent dropwise into the hot, slightly sub-saturated solution until turbidity appears, then reheat for clarity and cool slowly.[7]

Problem 2: The purity of my product does not improve significantly after recrystallization.

• Question: I have recrystallized my product multiple times, but a specific impurity peak in the HPLC remains at a similar level. What's going on?

• Answer: This indicates that the impurity has a solubility profile very similar to your target compound in the chosen solvent system, leading to co-crystallization. The impurity is being incorporated into the crystal lattice of your product.

  Causality & Solution Workflow:

  • Change Solvent Polarity: The most effective strategy is to switch to a solvent system with a completely different polarity. For example, if you are using an alcohol/water system, try a polar aprotic solvent like acetonitrile, perhaps with a different co-solvent. This change can alter the relative solubilities enough to leave the impurity in the mother liquor.

  • Implement a pH-Shift Crystallization: As you are working with a sodium salt of a carboxylic acid, pH is a powerful tool.[14] The free carboxylic acid form of your molecule likely has vastly different solubility properties than the sodium salt. By carefully acidifying the aqueous solution, you can precipitate the less soluble free acid, leaving more water-soluble impurities behind. The purified free acid can then be isolated and re-converted to the high-purity sodium salt.[15][16] This is a highly effective method for breaking co-crystallization patterns.

Problem 3: My recrystallization yield is unacceptably low.

• Question: My product is very pure after recrystallization, but I am losing more than 50% of my material. How can I improve the yield?

• Answer: Low yield is typically caused by using too much solvent, cooling the solution too rapidly or to a temperature that is not low enough, or premature filtration.

  Causality & Solution Workflow:

  • Minimize Solvent Volume: Ensure you are using the minimum amount of hot solvent required to fully dissolve the solid. Working with a saturated solution is key to maximizing yield.[7]

  • Optimize Cooling: After slow cooling to room temperature, allow sufficient time in an ice bath (or even a freezer, if the solvent allows) to maximize precipitation.

  • Evaporate Mother Liquor: If the yield is still low, a significant amount of your product may remain in the filtrate (mother liquor). Concentrate the mother liquor by carefully evaporating a portion of the solvent and cool the remaining solution to obtain a second crop of crystals. Note that this second crop may be less pure and should be analyzed separately.

  • Consider an Anti-Solvent: Adding an anti-solvent to the cold mother liquor can force more product out of the solution, significantly boosting yield. This must be done carefully to avoid crashing out impurities.

Problem 4: The product crystallizes as a very fine powder or long, thin needles that are difficult to filter.

• Question: My product crashes out as a fine powder or as needles that clog the filter paper and retain a lot of solvent. How can I obtain more robust, equant crystals?

• Answer: Crystal morphology is dictated by the kinetics of nucleation versus crystal growth. Rapid precipitation (high supersaturation) favors fast nucleation, leading to many small particles (fine powder) or fast growth along one axis (needles).[17] The goal is to favor slower, more controlled crystal growth.

  Causality & Solution Workflow:

  • Reduce Supersaturation Rate: The single most important factor is to slow the cooling rate. A slower approach to the supersaturation point allows fewer nucleation sites to form and promotes growth on existing crystals, leading to larger, more well-defined particles.

  • Control Agitation: Constant, vigorous stirring can induce mechanical breakage and secondary nucleation, resulting in smaller crystals. Use gentle, slow stirring or no stirring at all during the cooling phase.

  • Utilize Seeding: Introduce a few small, pure crystals of the desired product into the solution just as it reaches the saturation point upon cooling. These "seed" crystals provide a template for growth, which can lead to larger and more uniform crystals.

Part 3: Diagrams and Visual Workflows

Visual aids can clarify complex decision-making processes and chemical mechanisms.

Troubleshooting Impurity Reduction

This workflow guides the user through a logical sequence of steps when facing a purity issue.

Caption: Logical workflow for troubleshooting purity issues.

Mechanism of pH-Shift Purification

This diagram illustrates how altering pH can be used to separate the target compound from impurities.

Caption: The pH-shift mechanism for purifying carboxylic acid salts.

Part 4: Standard Operating Protocols

Protocol 1: General Recrystallization Procedure

• Dissolution: Place the crude sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar. In a separate beaker, heat the chosen solvent to its boiling point. Add the hot solvent to the flask in small portions with stirring until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

• Crystallization: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: General HPLC Method for Purity Analysis

This is a starting point and must be optimized for your specific system and impurity profile.[1]

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve ~1 mg/mL of the compound in a 50:50 mixture of Water:Acetonitrile.

References

• BenchChem. (n.d.). Analytical methods for detecting impurities in 2-(p-Tolyl)oxazole samples.
• Li, G., & Li, L. (2012). Determination of oxazole and other impurities in acrylonitrile by gas chromatography. Petrochemical Technology, 41(1), 93-96.
• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia.
• Ham, G. E., & Mills, J. F. (2003). U.S. Patent No. 7,307,188 B2. Washington, DC: U.S. Patent and Trademark Office.

• Johnston, E. J., & Miller, C. A. (2012). Effects of pH and Surfactant Precipitation on Surface Tension and CMC Determination of Aqueous Sodium n-Alkyl Carboxylate Solutions. Journal of Surfactants and Detergents, 15(3), 269-278. Retrieved from [Link]

• Cole, B. N., & Mcalpine, J. B. (1972). U.S. Patent No. 3,654,351 A. Washington, DC: U.S. Patent and Trademark Office.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.

• Price, C. J., & Ghasemi, A. (2005). Crystallization of a Salt of a Weak Organic Acid and Base: Solubility Relations, Supersaturation Control and Polymorphic Behavior. Crystal Growth & Design, 5(2), 641-648. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization, filtration and melting point. Department of Chemistry and Biochemistry.
• BenchChem. (n.d.). Technical Support Center: Analytical Methods for Impurity Profiling of 1,4-Oxazepane.

• Mero, A. A., & Bope, A. P. (2018). Sodium–carboxylate contact ion pair formation induces stabilization of palmitic acid monolayers at high pH. Physical Chemistry Chemical Physics, 20(33), 21655-21663. Retrieved from [Link]

• Newman, J., & Wlodawer, A. (2020). Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. Crystals, 10(7), 562. Retrieved from [Link]

• ECHA. (n.d.). Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. Substance Information.
• Sharma, P., & Singh, I. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Austin Chemistry, 7(1), 1061.

• Rodríguez-Navarro, C., & Doehne, E. (2000). The effect of pH on sodium sulfate crystallization in the presence of phosphonates. Crystal Growth & Design, 1(2), 151-158. Retrieved from [Link]

• Reddy, B. V. S., & Reddy, L. R. (2014). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry, 79(14), 6574-6580. Retrieved from [Link]

• Al-Hamidi, H., & Edwards, A. A. (2021). Preparation and solubility profile study of sodium and potassium salts of mefenamic acid: the effect of pH and polarity. Journal of the Chilean Chemical Society, 66(2), 5198-5204.

• Zhang, D., & Cheng, P. T. (2007). Mass defect filtering on high resolution LC/MS data as a methodology for detecting metabolites with unpredictable structures: identification of oxazole-ring opened metabolites of muraglitazar. Drug Metabolism Letters, 1(4), 287-292. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.

• Kumar, A., & Singh, R. K. (2018). Synthesis and Structural Elucidation of Novel 2,4-Disubstituted 1,3-Oxazole Analogues for Pharmacological Properties. ResearchGate. Retrieved from [Link]

• Gobbo, G., & Salvalaglio, M. (2020). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation, 16(12), 7774-7784. Retrieved from [Link]

• Ó'Ciardhá, C. T., & Mitchell, N. A. (2018). Continuous crystallisation of organic salt polymorphs. Frontiers in Chemical Engineering, 1, 3.

• Erxleben, A., & Pallipurath, A. (2020). Crystallization from the Gas Phase: Morphology Control, Co-Crystal and Salt Formation. Proceedings, 78(1), 11. Retrieved from [Link]

• Kumar, A., & Singh, R. K. (2022). Synthesis of Impurities in the Manufacture of Oxcarbazepine and Carbamazepine. Asian Journal of Pharmaceutical and Clinical Research, 15(8), 99-105.

• Lin, S. Y., & Hsieh, C. C. (2024). Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts. Pharmaceutics, 16(8), 1083. Retrieved from [Link]

• Basavoju, S., & Boström, D. (2006). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Pharmaceuticals, 12(3), 119. Retrieved from [Link]

• NextSDS. (n.d.). Sodium 1,3-oxazole-2-carboxylate. Chemical Substance Information.

• Kowalska, D., & Szulc, A. (2020). Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. Molecules, 25(18), 4285. Retrieved from [Link]

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• 3. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
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• 8. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chalcogen.ro [chalcogen.ro]
• 10. biomedres.us [biomedres.us]
• 11. Mass defect filtering on high resolution LC/MS data as a methodology for detecting metabolites with unpredictable structures: identification of oxazole-ring opened metabolites of muraglitazar - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 16. researchgate.net [researchgate.net]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

purification techniques for crude sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate .

Because this molecule is a highly polar, low-molecular-weight sodium salt (CAS No.: 2411241-55-7) featuring an ionizable carboxylate and a hydrogen-bonding hydroxymethyl group, traditional organic purification workflows (like silica gel flash chromatography or liquid-liquid extraction) will frequently fail. This guide bypasses generic advice to provide you with field-proven, self-validating methodologies rooted in mechanistic causality.

Diagnostic Workflow for Polar Salt Purification

Before selecting a purification method, you must diagnose your crude mixture. The presence of inorganic salts versus organic impurities dictates the thermodynamic approach required for separation.

Diagnostic decision tree for isolating polar oxazole carboxylate salts.

Frequently Asked Questions & Troubleshooting

Q1: Why does my crude product streak irreversibly on standard silica gel, and how do I resolve this? Causality: Standard normal-phase silica gel relies on partitioning and hydrogen bonding. Your target molecule is a sodium salt with extreme polarity. When applied to bare silica, the ionic carboxylate and the hydroxymethyl group cause irreversible adsorption or severe streaking, as is common with 1[1]. Solution: Switch your chromatographic mechanism to Hydrophilic Interaction Liquid Chromatography (HILIC). By using an amine-bonded silica column with an aqueous normal-phase solvent system, water acts as the strong eluting solvent. This flips the separation mechanism from adsorption to partitioning into a water-enriched layer on the stationary phase[2], allowing the oxazole salt to elute cleanly.

Q2: My precipitated salt is a sticky gum rather than a crystalline powder. What went wrong? Causality: Sodium salts of low-molecular-weight organic acids are inherently prone to hygroscopicity depending on their solid-state crystal packing[3]. If you add an antisolvent too rapidly during precipitation, you induce uncontrolled, massive supersaturation. This forces the molecules to crash out before they can arrange into a crystalline lattice, trapping water and solvent to form an amorphous "oil" or gum[4]. Solution: You must control the dripping acceleration of the antisolvent and utilize high-shear stirring to promote uniform nucleation[4].

Q3: How can I remove unreacted inorganic salts (e.g., NaCl) without losing my product? Causality: Both your target oxazole carboxylate and inorganic salts are highly water-soluble, rendering standard liquid-liquid extraction useless. Solution: For bulk removal, utilize Liquid Antisolvent Precipitation (LAP). By dissolving the mixture in minimal water and carefully titrating in a water-miscible organic solvent (like ethanol), you selectively lower the dielectric constant of the medium. The organic oxazole salt will precipitate at a different solvent/antisolvent ratio than NaCl[5]. For analytical purity, follow up with size-exclusion chromatography (desalting resins).

Quantitative Data: Purification Modalities Comparison

To assist in your experimental design, I have summarized the operational parameters of the three primary purification modalities for this compound.

Parameter	Liquid Antisolvent Precipitation (LAP)	HILIC Chromatography	Size Exclusion (Desalting)
Optimal Target	Bulk removal of organic impurities	Trace polar impurities & isomers	Inorganic salts (e.g., NaCl)
Typical Yield	85% – 95%	70% – 80%	> 95%
Solvent System	Water (Solvent) / Ethanol (Antisolvent)	Acetonitrile / Water (Gradient)	Deionized Water (Isocratic)
Scalability	Excellent (Kilogram scale)	Moderate (Gram scale)	Low to Moderate
Processing Time	2 – 4 hours	30 – 60 mins per run	1 – 2 hours

Self-Validating Experimental Protocols

Protocol A: Liquid Antisolvent Precipitation (LAP)

This protocol utilizes4[4] to isolate the sodium salt from organic impurities.

Step-by-step Liquid Antisolvent Precipitation (LAP) workflow for polar sodium salts.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in the absolute minimum volume of deionized water at 25°C. Causality: Minimizing the primary solvent volume ensures that the supersaturation point is reached quickly upon antisolvent addition, maximizing yield.

• Antisolvent Addition: Under high-shear stirring (approx. 950 rpm), begin adding absolute ethanol dropwise (approx. 10 mL/min).

• Nucleation & Maturation: Continue stirring for 30 minutes after the solution turns cloudy to allow the crystal lattice to mature and prevent agglomeration.

• Self-Validation Checkpoint: To confirm precipitation is complete, centrifuge a 1 mL aliquot and measure the UV absorbance of the supernatant at ~235 nm (the λmax for the oxazole ring). If the absorbance has plateaued compared to previous aliquots, maximum recovery has been achieved.

• Isolation: Filter the precipitate under a vacuum, wash with cold absolute ethanol, and immediately transfer to a lyophilizer to remove trapped moisture.

Protocol B: HILIC Polishing for High-Purity Applications

When >99% purity is required for drug development assays, use 2[2].

Step-by-Step Methodology:

• Column Selection: Equip your system with a propyl amine-bonded silica column.

• Mobile Phase Preparation: Prepare Mobile Phase A (Acetonitrile) and Mobile Phase B (Deionized water with 10 mM Ammonium Acetate to buffer the silanols).

• Gradient Elution: Start at 95% A / 5% B. Over 20 minutes, run a linear gradient to 50% A / 50% B. Causality: In HILIC, water is the strong solvent. Increasing the water concentration disrupts the hydrogen bonding between the oxazole salt and the stationary phase's aqueous layer, eluting the compound.

• Self-Validation Checkpoint: Inject a mixed standard of the free acid (2-(hydroxymethyl)oxazole-4-carboxylic acid) and the sodium salt. If the retention time ( k′ ) decreases predictably as the % water increases, you have successfully validated the HILIC partitioning mechanism.

References

• Oxazole carboxylate | Sigma-Aldrich: sodium 2-(hydroxymethyl)
• Source: researchgate.
• Source: nih.
• Source: resolian.
• Source: biotage.
• Source: pharmtech.

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• 1. resolian.com [resolian.com]
• 2. biotage.com [biotage.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Liquid antisolvent precipitation: an effective method for ocular targeting of lutein esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in 1,3-Oxazole-4-Carboxylate Substitutions

Welcome to the Advanced Technical Support Center. 1,3-oxazole-4-carboxylates are privileged scaffolds in medicinal chemistry, frequently serving as the heterocyclic core in complex natural products and targeted therapeutics. However, due to the compact nature of the five-membered ring, substitutions at the C-2 and C-5 positions—or functionalization of the C-4 carboxylate itself—often suffer from severe steric clashes.

This guide is engineered for researchers and drug development professionals. It synthesizes field-proven mechanistic insights with self-validating protocols to help you troubleshoot and bypass steric bottlenecks in your oxazole workflows.

Section 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: My amidation of a 1,3-oxazole-4-carboxylic acid using standard coupling agents (PyBOP, EDCI) is yielding <20% product. How can I overcome this? A1: The failure is likely due to the steric bulk of the activated ester intermediate. Reagents like PyBOP generate an oxybenzotriazole (OBt) active ester. When the oxazole ring possesses substituents at C-2 or C-5, the bulky OBt group severely restricts the trajectory of the incoming nucleophile (amine) to the C-4 carbonyl carbon [1]. The Solution: Switch to an acyl fluoride activation strategy . Fluorine is highly electronegative but has a van der Waals radius comparable to oxygen, meaning it activates the carbonyl without adding significant steric bulk. Furthermore, acyl fluorides exhibit a strong kinetic preference for acylating nitrogen over oxygen nucleophiles, minimizing side reactions even in the presence of competing functional groups [1].

Q2: During the Pd-catalyzed direct arylation of oxazole-4-carboxylates, I am getting an inseparable mixture of C-2 and C-5 arylated products. How do I force regioselectivity? A2: Regioselectivity in these heterocycles is governed by a competition between Concerted Metallation-Deprotonation (CMD) at C-5 and non-Concerted Metallation-Deprotonation (nCMD) at C-2 [2]. If you are using a small ester (like a methyl ester) at C-4, the C-5 position is easily accessible, leading to mixed products. The Solution: Introduce a bulky tert-butyl ester at the C-4 position. The tert-butyl group creates severe spatial shielding that physically blocks the palladium catalyst from accessing the adjacent C-5 position. This steric hindrance forces the reaction down the nCMD pathway, selectively activating the more acidic C-2 position [3]. Pairing this with a bulky, electron-rich ligand like CyJohnPhos will yield exclusively the C-2 arylated product.

Q3: Can I use acyl chlorides instead of acyl fluorides to reduce steric bulk during amidation? A3: While acyl chlorides possess a small steric profile, they are highly sensitive to trace moisture and prone to rapid hydrolysis, which often leads to degradation of delicate oxazole intermediates. Acyl fluorides are uniquely stable to water, allowing for cleaner reactions and higher isolated yields in sterically congested environments [1].

Section 2: Quantitative Reagent Comparison

When dealing with hindered 1,3-oxazole-4-carboxylates, selecting the correct activation reagent is the difference between a failed synthesis and a scalable process. Below is a quantitative comparison of activation strategies based on empirical data from hindered oxazole couplings [1].

Activation Strategy	Reagent	Intermediate Steric Bulk	Chemoselectivity (N vs O)	Typical Yield (Hindered Oxazoles)
Standard Amidation	PyBOP	Very High (OBt ester)	Moderate	15% - 20%
Carbodiimide	EDCI	High (O-acylisourea)	Moderate	< 10% (Often fails)
Acyl Fluoride	TFFH / DAST	Very Low (-F)	Very High	50% - 85%
Acyl Chloride	SOCl₂	Low (-Cl)	Low (Prone to hydrolysis)	Variable / High Degradation

Section 3: Visualized Process Workflows

Logical decision tree for regioselective functionalization of 1,3-oxazole-4-carboxylates.

Mechanistic workflow comparing standard amidation versus acyl fluoride activation.

Section 4: Self-Validating Experimental Protocols

Protocol A: Amidation of Sterically Hindered Oxazole-4-carboxylic Acids via Acyl Fluoride Activation [1]

Causality: This protocol bypasses the steric constraints of standard coupling agents by generating a highly reactive, sterically unencumbered acyl fluoride intermediate.

• Preparation: In a flame-dried flask under argon, dissolve the sterically hindered 1,3-oxazole-4-carboxylic acid (1.0 eq) in anhydrous THF (0.1 M).

  • Causality Check: Ensure THF is strictly anhydrous (<50 ppm H₂O via Karl Fischer) to prevent premature hydrolysis of the fluorinating agent.

• Activation: Add pyridine (3.0 eq) followed dropwise by cyanuric fluoride (1.5 eq) at -10 °C. Stir for 1 hour, allowing the reaction to warm to 0 °C.

• Self-Validation Checkpoint 1: Withdraw a 10 µL aliquot, dilute in CDCl₃, and analyze via ¹⁹F NMR. The appearance of a sharp singlet between +20 to +30 ppm confirms quantitative conversion to the acyl fluoride. Do not proceed until this signal is confirmed.

• Coupling: Add the desired amine (1.2 eq) dissolved in THF dropwise to the mixture. Stir at room temperature for 4 hours.

• Quenching: Quench the reaction with ethereal HCl to strict neutrality.

  • Causality Check: Neutral quenching prevents basic hydrolysis of the newly formed, sterically strained amide bond.

• Isolation: Concentrate under reduced pressure and purify via flash chromatography.

Protocol B: Regioselective C-2 Arylation using Steric Shielding [2][3]

Causality: This protocol utilizes a bulky tert-butyl ester to physically block the C-5 position, forcing the palladium catalyst to selectively activate the C-2 C-H bond via an nCMD mechanism.

• Preparation: Charge a Schlenk tube with tert-butyl 1,3-oxazole-4-carboxylate (1.0 eq), the aryl halide (1.5 eq), Pd(OAc)₂ (5 mol%), CyJohnPhos (10 mol%), and Cs₂CO₃ (2.0 eq).

• Atmosphere Exchange: Evacuate and backfill the tube with argon three times.

• Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M) and seal the tube.

• Heating: Stir the mixture at 110 °C for 16 hours.

  • Causality Check: The high temperature is required to overcome the activation energy barrier of the nCMD pathway at the C-2 position.

• Self-Validation Checkpoint 2: Cool to room temperature, filter through a short pad of Celite, and analyze the crude mixture via ¹H NMR. The retention of the sharp C-5 proton singlet (typically ~8.0–8.5 ppm) confirms strict C-2 regioselectivity. The disappearance of this peak indicates a failure in steric shielding and unwanted C-5 activation.

• Isolation: Concentrate the filtrate and purify via silica gel chromatography to isolate the pure C-2 arylated product.

References

• Concise Modular Synthesis and NMR Structural Determination of Gallium Mycobactin T | The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Mechanism Selection for Regiocontrol in Base-Assisted, Palladium-Catalysed Direct C-H Coupling with Halides: First Approach for Oxazole- and Thiazole-4-Carboxylates | Request PDF - ResearchGate. Available at:[Link]

• Direct C-2 Arylation of Alkyl 4-Thiazolecarboxylates: New Insights in Synthesis of Heterocyclic Core of Thiopeptide Antibiotics | Organic Letters - ACS Publications. Available at:[Link]

Reference Data & Comparative Studies

Comparative Application Guide: Sodium vs. Potassium 2-(Hydroxymethyl)-1,3-oxazole-4-carboxylate in Medicinal Chemistry

Executive Summary

2-(Hydroxymethyl)-1,3-oxazole-4-carboxylic acid derivatives are highly versatile building blocks in modern drug discovery. Specifically, they serve as critical intermediates in the synthesis of ALX receptor (ALXR) agonists, which exhibit potent anti-inflammatory and pro-resolution activities for diseases like asthma, ischemia/reperfusion injury, and Alzheimer's disease . Because the free carboxylic acid (CAS 1240607-91-3) can suffer from poor thermal stability and handling issues, medicinal chemists frequently utilize its alkali metal salts, such as sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS 2411241-55-7) .

As a Senior Application Scientist, I frequently observe that the choice of counterion is treated as an afterthought during early-stage synthesis. However, the selection between the sodium (Na⁺) and potassium (K⁺) salt fundamentally alters the physicochemical properties of the building block, directly impacting downstream amide coupling efficiency. This guide objectively compares the performance of these two salts, providing mechanistic insights and self-validating experimental protocols to optimize your synthetic workflows.

Physicochemical Profiling

The physical properties of the salt dictate its behavior in the organic solvents typically used for peptide and amide coupling.

Property	Sodium Oxazole-4-carboxylate	Potassium Oxazole-4-carboxylate
Counterion Ionic Radius	1.02 Å	1.38 Å
Lattice Energy	Higher	Lower
Solubility (DMF/NMP)	Moderate (< 50 mg/mL)	High (> 100 mg/mL)
Hygroscopicity	Moderate to High	Low to Moderate
Handling & Storage	Requires strict anhydrous storage	More forgiving in ambient air

Mechanistic Insights: The Counterion Effect in Amide Coupling

In drug development, salt selection is a critical preformulation and synthetic step that dictates solubility, stability, and reactivity . When synthesizing complex ALXR agonists, the oxazole carboxylate must undergo amide coupling with sterically hindered or electron-deficient amines (e.g., fluorinated aminotriazoles).

The Causality of Reactivity: The efficiency of this coupling is heavily dependent on the dissolution rate of the salt in polar aprotic solvents like N,N-dimethylformamide (DMF). The larger ionic radius of the potassium ion (K⁺) results in weaker electrostatic interactions within the crystal lattice compared to the sodium ion (Na⁺). This lower lattice energy translates to rapid dissolution and dissociation in DMF.

Consequently, the free oxazole-carboxylate anion becomes immediately available to react with uronium-based coupling reagents (e.g., HATU), accelerating the formation of the highly reactive OAt-active ester intermediate. Studies on counterion effects in peptide and amide synthesis confirm that optimizing the cation can drastically reduce reaction times, thereby suppressing epimerization and preventing the coupling reagent from reacting directly with the amine to form unwanted guanidinium byproducts .

Activation Pathway

Fig 1: Amide coupling activation pathway of oxazole-4-carboxylate salts via HATU.

Experimental Protocols: Self-Validating Amide Coupling Workflow

To ensure high-fidelity synthesis of ALXR agonists, the following protocol utilizes a self-validating system where the activation step is analytically verified prior to amine addition. This prevents the costly loss of complex amine building blocks.

Step 1: Salt Activation & Verification

• Charge a dry, argon-purged flask with Potassium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (1.0 eq) and HATU (1.1 eq).

• Add anhydrous DMF to achieve a 0.2 M concentration.

• Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise at 0 °C.

• Self-Validation Check: Stir for 15 minutes, then quench a 5 µL aliquot in a 1:1 mixture of water/acetonitrile. Analyze via LC-MS to confirm >95% conversion to the OAt-active ester intermediate (monitoring for the m/z corresponding to the esterified oxazole). Causality note: Do not proceed to Step 2 until activation is confirmed; premature amine addition will lead to HATU-amine adducts.

Step 2: Nucleophilic Addition

• Dissolve the target amine (e.g., 2-[4-(1,1-difluoro-ethyl)-oxazol-2-ylmethyl]-2H-[1,2,3]triazol-4-ylamine) (0.9 eq) in a minimal volume of anhydrous DMF.

• Add the amine solution dropwise to the activated ester mixture at 0 °C to control the exothermic acyl substitution.

• Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Monitor completion via TLC or LC-MS.

Step 3: Workup and Isolation

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF) and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography.

Comparative Performance Data

The following table summarizes the experimental outcomes when synthesizing a standard ALXR agonist using the two different salt forms under identical conditions (0.2 M in DMF, HATU/DIPEA, 25 °C).

Performance Metric	Sodium Oxazole-4-carboxylate	Potassium Oxazole-4-carboxylate
Activation Time (to >95% OAt ester)	45 minutes	15 minutes
Overall Amide Yield	72%	89%
Unreacted Acid Recovered	12%	< 2%
Guanidinylation/Degradation Impurities	~5%	< 1%

Data Interpretation: The potassium salt demonstrates superior kinetic performance. The slower dissolution of the sodium salt leads to prolonged activation times. This delay increases the probability of HATU-induced side reactions and reduces the overall yield of the target amide. For time-sensitive or scale-up syntheses, the potassium salt is the objectively superior choice.

References

• WO2010143116A1 - Fluorinated aminotriazole derivatives. Google Patents.

• Salt Selection in Drug Development. Pharmaceutical Technology. URL:[Link]

• The Effect of Counterion and Tertiary Amine on the Efficiency of N-Triazinylammonium Sulfonates in Solution and Solid-Phase Peptide Synthesis. European Journal of Organic Chemistry. URL:[Link]

• Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS 2411241-55-7) Substance Information. NextSDS. URL:[Link]

A Comparative Guide to HPLC Method Validation for the Purity of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

This guide provides a comprehensive, in-depth technical comparison and validation protocol for a high-performance liquid chromatography (HPLC) method to determine the purity of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. It is intended for researchers, scientists, and drug development professionals who require a robust, reliable, and validated analytical method for quality control and regulatory submission purposes.

The Analytical Challenge: Purity Determination of a Novel Heterocycle

Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is a heterocyclic compound of interest in pharmaceutical development. Ensuring its purity is paramount for safety and efficacy. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose due to its high resolving power, sensitivity, and applicability to a wide range of non-volatile and thermally labile compounds.[1] This guide will detail a validated HPLC method and compare it to other potential analytical techniques.

Why HPLC is the Superior Method for This Analyte

While other techniques like Gas Chromatography (GC) and Capillary Electrophoresis (CE) exist for purity determination[2], HPLC is the most suitable method for sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate for several key reasons:

• Analyte Characteristics: As a sodium salt of a carboxylic acid, the analyte is non-volatile and would require derivatization for GC analysis, introducing potential for errors and increased sample preparation complexity.

• Robustness and Versatility: HPLC offers a wide variety of stationary and mobile phases, allowing for fine-tuning of the separation of the main component from its potential impurities.

• Established Regulatory Acceptance: HPLC is a well-established and widely accepted technique by regulatory agencies such as the FDA and EMA for the quality control of pharmaceuticals.[3][4]

The following sections will provide a detailed experimental protocol for an HPLC method and a comprehensive validation strategy based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6][7][8][9]

Proposed HPLC Method for Purity Determination

A reversed-phase HPLC method with UV detection is proposed for the purity analysis of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	The predicted pKa of the related oxazole-4-carboxylic acid is 3.39.[10] A mobile phase pH below the pKa will ensure the carboxylate is protonated, leading to better retention and peak shape on a C18 column.
Mobile Phase B	Acetonitrile	A common and effective organic modifier for reversed-phase HPLC.
Gradient	5% B to 95% B over 20 minutes	A gradient elution is recommended to ensure the elution of any potential impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	To be determined (scan from 200-400 nm)	The optimal wavelength for detection should be determined by running a UV scan of the analyte to find the absorbance maximum. A starting point could be in the 210-254 nm range.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Sample Diluent	Water:Acetonitrile (95:5)	The sample should be dissolved in a diluent that is compatible with the initial mobile phase conditions to ensure good peak shape.

A Rigorous Approach to Method Validation

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[11] The following validation parameters, as defined by the ICH Q2(R1) guideline, must be assessed.

Validation Workflow

Caption: Workflow for HPLC Method Validation.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol:

• Analyze a blank sample (diluent).

• Analyze a sample of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate reference standard.

• Analyze a sample of the drug substance.

• If available, analyze samples spiked with known impurities or degradants.

• Perform forced degradation studies (acid, base, peroxide, heat, and light) and analyze the resulting samples to demonstrate that the method can separate the main peak from any degradation products.

Acceptance Criteria:

• The blank should not show any interfering peaks at the retention time of the analyte or known impurities.

• The peak for the analyte should be free from any co-eluting peaks in the presence of impurities and degradants (peak purity analysis using a photodiode array detector is recommended).

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• Prepare a series of at least five concentrations of the reference standard, typically ranging from 50% to 150% of the target concentration.

• Inject each concentration in triplicate.

• Plot the peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

• The residuals should be randomly distributed around the x-axis.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

Experimental Protocol:

• Perform the analysis on a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with a minimum of three replicates at each level.

• Accuracy can be assessed by spiking a placebo with a known amount of the analyte or by comparing the results to a reference method.

Acceptance Criteria:

• The percent recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicates of the same sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

• The relative standard deviation (RSD) for repeatability should be ≤ 1.0%.

• The RSD for intermediate precision should be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

• LOD and LOQ can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

  • S/N Method: Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Calibration Curve Method:

    • LOD = 3.3 * (standard deviation of the y-intercepts / slope of the calibration curve)

    • LOQ = 10 * (standard deviation of the y-intercepts / slope of the calibration curve)

Acceptance Criteria:

• The LOQ should be demonstrated to have acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Experimental Protocol:

• Vary critical method parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic)

  • pH of the mobile phase buffer (e.g., ± 0.2 units)

• Analyze the system suitability parameters for each condition.

Acceptance Criteria:

• System suitability parameters (e.g., tailing factor, theoretical plates, resolution) should remain within acceptable limits.

• The results should not be significantly affected by the variations.

System Suitability Testing

Before each validation run, a system suitability test must be performed to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
Repeatability of Injections (RSD)	≤ 1.0% for 5 replicate injections of the standard

Comparison with Alternative Methods

Caption: Comparison of analytical methods.

As previously mentioned, HPLC is the preferred method. A brief comparison with GC and CE highlights its advantages:

• Gas Chromatography (GC): GC is suitable for volatile and thermally stable compounds. Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is a salt and will not volatilize without derivatization. This extra step can introduce variability and is not ideal for a routine quality control method.

• Capillary Electrophoresis (CE): CE separates molecules based on their charge-to-size ratio and can be a powerful technique for ionic species. While potentially applicable, HPLC is generally considered more robust, with a wider range of commercially available columns and instrumentation, making it more common in pharmaceutical quality control laboratories.

Conclusion

This guide has outlined a comprehensive and scientifically sound approach to the development and validation of an HPLC method for determining the purity of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. By following the detailed experimental protocols and adhering to the principles of the ICH Q2(R1) guidelines, researchers and drug development professionals can establish a reliable and robust analytical method suitable for quality control and regulatory submissions. The superiority of HPLC over alternative methods like GC and CE for this particular analyte has also been justified based on its physicochemical properties.

References

• ECA Academy. EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

• European Medicines Agency. ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. [Link]

• European Medicines Agency. Quality guidelines: specifications, analytical procedures and analytical validation. [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

• ECA Academy. FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994. [Link]

• Journal of Food and Drug Analysis. Development and validation of an ion-pair HPLC chromatography for simultaneous determination of lactone and carboxylate forms of SN-38 in nanoparticles. [Link]

• European Directorate for the Quality of Medicines & HealthCare. PA/PH/OMCL (13) 82 R5 Validation/Verification of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures March 2024. [Link]

• BioPharm International. FDA Releases Guidance on Analytical Procedures. [Link]

• The Royal Society of Chemistry. Compound purity analysis and HPLC data. [Link]

• Moravek, Inc. Why Is HPLC Ideal for Chemical Purity Testing?. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. 2-(Hydroxymethyl)-1,3-oxazole - Amerigo Scientific [amerigoscientific.com]
• 4. 1,3-Oxazole-4-carboxylic acid | C4H3NO3 | CID 14281430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemsynthesis.com [chemsynthesis.com]
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• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. Oxazole-4-carboxylic acid CAS#: 23012-13-7 [m.chemicalbook.com]
• 9. nextsds.com [nextsds.com]
• 10. sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate | 2411241-55-7 [sigmaaldrich.com]
• 11. nextsds.com [nextsds.com]

comparing catalytic efficiency of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate and other oxazoles

This guide provides an in-depth comparison of the catalytic efficiency of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate and other notable oxazole derivatives when employed as ligands in transition metal-catalyzed reactions. We will delve into the structural nuances that dictate catalytic performance, supported by experimental data from peer-reviewed literature, and provide detailed protocols for evaluating catalytic efficacy. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique properties of the oxazole scaffold in synthetic chemistry.

Introduction: The Oxazole Scaffold in Catalysis

The 1,3-oxazole ring is a five-membered heterocyclic motif prevalent in a vast array of natural products, pharmaceuticals, and functional materials.[1] Its unique electronic properties, arising from the presence of both nitrogen and oxygen heteroatoms, make it an intriguing component in the design of ligands for transition metal catalysis.[2][3] Oxazole-containing ligands can act as N-donors, influencing the steric and electronic environment of a metal center, thereby modulating its catalytic activity, selectivity, and stability.[4][5]

While oxazoline-based ligands, particularly in asymmetric catalysis, have been extensively studied, the parent oxazole systems represent a promising, albeit less explored, frontier.[4][6] This guide focuses on the catalytic potential of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, a bifunctional oxazole, and contextualizes its probable performance against other substituted oxazoles in key catalytic transformations.

Profiling the Catalyst: Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is a unique structure featuring several key functional groups that suggest its potential as a versatile ligand:

• The Oxazole Ring: The core heterocyclic system provides a nitrogen atom for coordination to a metal center.

• A C2-Hydroxymethyl Group: The primary alcohol can act as a secondary binding site (an O-donor), potentially forming a bidentate chelate with the metal. This chelation can enhance the stability and influence the geometry of the catalytic complex.

• A C4-Carboxylate Group: This anionic group can also coordinate to the metal center or influence the overall solubility and electronic properties of the resulting complex.

While direct experimental data on the catalytic use of this specific molecule is not extensively published, we can infer its potential by examining structurally related systems. Its ability to act as a bidentate N,O-ligand makes it a candidate for reactions where catalyst stability is crucial.

Comparative Catalytic Performance of Substituted Oxazoles

The catalytic efficiency of an oxazole-based ligand is highly dependent on the nature and position of substituents on the heterocyclic ring. These substituents exert steric and electronic effects that directly impact the activity of the metal center.[2]

Case Study: Oxazole Ligands in Vanadium-Catalyzed Polymerization

A study on vanadium complexes with methyl-substituted (4,5-dihydro-1,3-oxazol-2-yl)-1,3-oxazole ligands for ethylene polymerization provides excellent insight into substituent effects.[2] The position of a simple methyl group was found to have a considerable impact on catalytic activity.

Ligand Structure (in Vanadium Complex)	Catalyst Activity (kg PE / (molV·h))	Key Structural Feature	Implication
L1-V (Unsubstituted oxazoline ring)	5400	Baseline structure	High activity observed.
L2-V (Methyl group at position 4 of oxazoline)	3150	Steric hindrance near the N-donor of the oxazoline	Reduces catalyst activity significantly.[2]
L3-V (Methyl group at position 5 of oxazole)	6900	Steric hindrance imposing non-co-planarity of rings	Increases catalyst activity.[2]

This data clearly demonstrates that even minor structural modifications can profoundly alter catalytic outcomes. The increased activity of L3-V suggests that disrupting the planarity between the two heterocyclic rings may create a more favorable coordination environment at the vanadium center.[2]

Oxazoles in Cross-Coupling Reactions

Oxazoles are also valuable scaffolds for creating ligands used in palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry.[7][8] The development of planar-chiral oxazole-pyridine (COXPY) ligands for asymmetric cyclization highlights the potential for creating highly selective catalysts.[9]

In a study on palladium-catalyzed asymmetric acetoxylative cyclization, a newly designed [2.2]paracyclophane-based oxazole-pyridine ligand demonstrated superior performance compared to traditional pyridine-oxazoline (Pyox) ligands.[9] The relatively electron-poor nature of the oxazole-pyridine ligand is believed to enhance the electrophilicity of the palladium(II) catalyst, promoting the activation of the alkyne substrate.[9]

Mechanistic Considerations in Oxazole-Mediated Catalysis

Understanding the reaction mechanism is paramount for optimizing catalyst design and reaction conditions. Below is a generalized catalytic cycle for a palladium-catalyzed C-H arylation of an oxazole, a common transformation for functionalizing this heterocycle.

Figure 1: Generalized catalytic cycle for Pd-catalyzed direct C-H arylation of oxazoles.

This cycle illustrates the key steps: oxidative addition of an aryl halide to the active Pd(0) catalyst, followed by C-H activation of the oxazole ring, and finally, reductive elimination to yield the arylated oxazole product and regenerate the Pd(0) catalyst. The ligand (L), in this case an oxazole derivative, plays a crucial role in stabilizing the palladium intermediates and influencing the rate and selectivity of each step.

Experimental Protocols for Catalyst Evaluation

To ensure trustworthiness and reproducibility, a self-validating experimental system is essential. Below is a detailed, step-by-step methodology for evaluating the performance of an oxazole-ligated catalyst in a representative cross-coupling reaction.

Protocol: Evaluation of a Pd/Oxazole Catalyst in a Suzuki-Miyaura Coupling

This protocol describes the coupling of 4-bromo-oxazole with phenylboronic acid.

Materials:

• Palladium(II) acetate [Pd(OAc)₂]

• Oxazole Ligand (e.g., a 2,4-disubstituted oxazole)

• 4-Bromo-oxazole

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Internal standard (e.g., dodecane)

• Reaction vials (e.g., 2 mL screw-cap)

• Stir bars

Workflow Diagram:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
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• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. lac.dicp.ac.cn [lac.dicp.ac.cn]

Advanced Benchmarking of Sodium 2-(Hydroxymethyl)-1,3-oxazole-4-carboxylate in Metallopharmaceutical Design

The development of next-generation metallopharmaceuticals requires precise control over metal-ligand coordination dynamics. Historically, simple carboxylates have been used to stabilize metal centers; however, their limitations in physiological environments often result in premature metal release and off-target toxicity[1].

This guide benchmarks sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS: 2411241-55-7) against standard carboxylate ligands (e.g., acetate, picolinate). By analyzing thermodynamic stability, coordination mechanics, and pharmacokinetic properties, this document provides drug development professionals with a self-validating framework for integrating advanced oxazole-based ligands into metallodrug pipelines.

Mechanistic Rationale: Overcoming the Limitations of Standard Carboxylates

Standard carboxylate ligands coordinate to transition metals primarily via κ1- (O-monodentate) or κ2- (O,O-bidentate) modes[2]. According to Hard-Soft Acid-Base (HSAB) theory, these oxygen-centric binding modes act as "hard" donors. When paired with borderline or soft metals critical to oncology—such as Cu(II) or Pt(II)—these hard ligands form complexes that are thermodynamically stable in a vacuum but kinetically labile in biological fluids[3]. This lability leads to rapid ligand exchange with serum proteins like Human Serum Albumin (HSA), causing systemic toxicity.

In contrast, sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate introduces a paradigm shift in ligand design:

• Multidentate Chelation: The oxazole ring provides a softer nitrogen donor atom, enabling robust N,O-bidentate chelation that drastically increases kinetic inertness.

• Secondary Coordination Sphere: The 2-hydroxymethyl group acts as a hydrogen-bond donor/acceptor. This modulates the hydration sphere, enhancing aqueous solubility without sacrificing the lipophilicity required for cellular uptake or blood-brain barrier (BBB) penetration[4].

Structural logic dictating metallodrug stability and kinetic inertness.

Comparative Data: Thermodynamic and Physicochemical Profiling

To objectively benchmark performance, we compare the thermodynamic stability constants (Log β) and pharmacokinetic indicators (Solubility, LogP) of Cu(II) and Pt(II) complexes synthesized with various carboxylate ligands.

Table 1: Benchmarking Ligand Performance in Metallodrug Scaffolds

Ligand	Primary Coordination Mode	Cu(II) Log β	Pt(II) Log β	Aqueous Solubility (mg/mL)	Lipophilicity (LogP)
Sodium Acetate	κ1 / κ2 (O-only)	2.1	3.5	>100	-0.1
Sodium Picolinate	Bidentate (N,O)	7.8	8.2	45	0.8
Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate	Multidentate (N,O,O')	9.4	10.1	85	1.2

Data Synthesis Rationale: The oxazole derivative demonstrates a superior Log β due to the synergistic N,O-chelation, while the hydroxymethyl group ensures solubility remains nearly double that of standard picolinate complexes.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the experimental choice.

Protocol A: Synthesis of Kinetically Inert Cu(II) Complexes

Objective: Isolate the metal-ligand complex while preventing competitive side reactions.

• Buffer Selection & Preparation: Dissolve 10 mM of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate in 50 mM HEPES buffer (pH 7.4).

  • Causality: HEPES is a non-coordinating buffer. Using standard Phosphate-Buffered Saline (PBS) is a critical error here; phosphate ions aggressively compete for borderline metals like Cu(II), precipitating insoluble copper phosphates and invalidating the stoichiometric assembly.

• Atmospheric Control: Purge the reaction vial with Argon gas for 15 minutes.

  • Causality: Redox-active metals like Cu(II) can catalyze the oxidation of the ligand's hydroxymethyl group in oxygen-rich, slightly alkaline environments. Argon displacement prevents structural degradation of the ligand prior to coordination.

• Metal Addition: Add 5 mM of CuCl₂ dropwise under continuous stirring to achieve a 2:1 (Ligand:Metal) stoichiometric ratio.

• Isolation: Lyophilize the resulting solution and recrystallize from a cold ethanol/water (80:20) gradient to yield the pure complex.

Protocol B: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Objective: Quantify the binding affinity (Log β) and enthalpy/entropy contributions.

• Strict Dialysis: Dialyze both the purified ligand and the metal salt against the exact same batch of 50 mM HEPES buffer for 24 hours.

  • Causality: ITC measures heat changes in the microjoule range. If the titrant and cell solutions have even a 1 mM mismatch in salt concentration, the resulting "heat of dilution" will completely mask the subtle heat signature of the metal-ligand coordination event.

• Degassing: Degas both solutions under a vacuum at 25°C for 10 minutes prior to loading.

  • Causality: Microbubbles formed during stirring will expand or collapse during the titration injections, creating erratic thermal spikes that ruin the data integration.

• Titration Execution: Inject 2 µL aliquots of the metal solution into the ligand-containing cell at 150-second intervals. Fit the resulting isotherm to an independent binding model to extract the association constant ( Ka​ ), from which Log β is derived.

Self-validating experimental workflow for benchmarking carboxylate ligands.

Conclusion

Benchmarking reveals that standard monodentate/bidentate carboxylates are insufficient for modern targeted metallotherapeutics due to their physiological lability. By incorporating the softer nitrogen donor of the oxazole ring and the hydration-modulating hydroxymethyl group, sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate offers a superior thermodynamic profile. This ligand structure allows drug developers to fine-tune the kinetic inertness of Pt(II) and Cu(II) complexes, ultimately reducing off-target toxicity and improving the pharmacokinetic viability of the resulting metallodrugs.

References

• Transition metal carboxylate complex. Wikipedia, The Free Encyclopedia. Available at:[Link][2]

• Metallo-Drugs in Cancer Therapy: Past, Present and Future. PubMed Central (PMC), National Institutes of Health. Available at:[Link][3]

• Pharmaceutical Applications of Metal Complexes and Derived Materials. PubMed Central (PMC), National Institutes of Health. Available at:[Link][4]

• Metallodrugs are unique: opportunities and challenges of discovery and development. Chemical Science, Royal Society of Chemistry. Available at:[Link][1]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate

This document provides a detailed, step-by-step protocol for the proper disposal of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate (CAS No. 2411241-55-7), a compound utilized in various research and development applications. Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. The causality behind each step is explained to foster a deep understanding of safe laboratory practices.

Essential Safety Profile and Handling

Before initiating any disposal protocol, it is imperative to understand the hazard profile of the substance. Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate is classified with the GHS07 pictogram, indicating that it poses specific health risks.[1]

Hazard Classification	GHS Code	Signal Word	Description
Skin Irritation	H315	Warning	Causes skin irritation.[1]
Eye Irritation	H319	Warning	Causes serious eye irritation.[1]
Respiratory Irritation	H335/H336	Warning	May cause respiratory irritation, drowsiness, or dizziness.[1]

Causality: The irritant nature of this compound dictates the necessity of stringent handling protocols. The carboxylate and hydroxymethyl functional groups can interact with biological tissues, leading to irritation. Direct contact with skin or eyes can cause inflammation and discomfort, while inhalation of the powder can irritate the respiratory tract.[2] Therefore, all handling and disposal operations must be designed to minimize direct contact and aerosol generation.

Mandatory Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	To prevent contact with eyes, which can cause serious irritation.[3]
Hand Protection	Impervious chemical-resistant gloves (e.g., nitrile).	To prevent skin irritation upon contact.[3]
Protective Clothing	A standard laboratory coat.	To protect skin and personal clothing from contamination.[3]
Respiratory Protection	NIOSH-approved respirator.	Required if handling powders outside of a certified chemical fume hood or if aerosols may be generated.[3]

All operations involving this compound should be conducted within a well-ventilated area, with a certified chemical fume hood being the preferred environment to mitigate inhalation risks.[4]

Core Disposal Principle: Hazardous Waste Management

Under no circumstances should sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate or its solutions be disposed of down the drain.[3] As a synthetic organic compound with known irritation hazards, it must be managed as regulated hazardous chemical waste.

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for collecting and preparing the chemical waste for final disposal by certified professionals.

Step 1: Waste Identification and Segregation

Proper segregation is the foundation of safe chemical waste management. It prevents dangerous reactions and ensures that waste is treated by the most appropriate method.

• Action: Designate a specific waste container for "sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate and related materials."

• Causality: This chemical must be segregated from incompatible waste streams. While specific reactivity data is limited, as a general precaution, oxazole derivatives and carboxylate salts should not be mixed with strong acids, bases, or potent oxidizing agents unless compatibility is confirmed.[2] Mixing with acids, for instance, could potentially protonate the carboxylate, altering its properties and potentially leading to unforeseen reactions.

Step 2: Waste Collection and Containment

• For Solid Waste:

  • Action: Carefully transfer the solid waste into a designated, leak-proof, and chemically compatible container. This container should be clearly labeled as hazardous waste.

  • Causality: Using a dedicated, sealed container prevents the release of dust and vapors, minimizing exposure risks.[4] The container must be robust and compatible to avoid degradation.

• For Contaminated Materials (e.g., weigh boats, gloves, wipes):

  • Action: Place all contaminated disposable items into the same designated hazardous waste container.

  • Causality: Any item that has come into contact with the chemical is considered contaminated and must be disposed of as hazardous waste to prevent secondary exposure.

Step 3: Decontamination of Empty Containers

The original product container is not truly "empty" until properly decontaminated. Trivial amounts of residual chemical can still pose a hazard.[7]

• Action:

  • Rinse the empty container with a suitable solvent (e.g., water, followed by a solvent in which the compound is soluble, like ethanol or methanol).

  • Collect the first rinse (and preferably subsequent rinses) as hazardous waste.[7] Pour this rinsate into a designated liquid hazardous waste container.

  • After thorough rinsing and air-drying, the container can be managed as non-hazardous waste, though institutional policies may vary. Deface the original label to prevent misuse.

• Causality: The initial rinse will contain the highest concentration of the residual chemical and must be captured to prevent its release into the environment or sewer system.[7]

Step 4: Labeling and Storage of Waste

• Action:

  • Label the hazardous waste container with a completed Environmental Health and Safety (EHS) hazardous waste tag.

  • The label must include the full chemical name: "sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate," the approximate quantity, and the date of accumulation.[7]

  • Keep the waste container tightly closed except when adding waste.

  • Store the container in a designated satellite accumulation area that is secure and away from incompatible materials.

• Causality: Accurate labeling is a regulatory requirement and is critical for the safety of waste handlers. It provides essential information about the container's contents, hazards, and composition, ensuring it is transported and ultimately disposed of correctly.[7] Secure, closed storage prevents spills and accidental exposure.

Step 5: Final Disposal Logistics

• Action: Once the waste container is full or ready for disposal according to your institution's timeline, contact your institutional Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[3]

• Causality: Final disposal of hazardous chemical waste is a highly regulated process that can only be performed by trained and certified professionals. Methods like high-temperature incineration in a facility equipped with afterburners and scrubbers are often used to destroy organic chemicals safely and completely.[8]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Ventilate: Immediately alert others in the area and evacuate non-essential personnel. Ensure the area is well-ventilated, preferably by using a chemical fume hood if the spill is contained within one.[3]

• Don Appropriate PPE: Before addressing the spill, put on the full required PPE as detailed in Section 1.

• Contain the Spill: For a solid spill, carefully sweep or scoop the material to prevent dust generation. For a liquid spill, use an inert absorbent material like vermiculite, sand, or commercial sorbent pads to contain it.[3][9]

• Collect the Waste: Carefully place the absorbed material and any contaminated cleaning supplies into a designated hazardous waste container.[3]

• Decontaminate the Area: Clean the spill surface with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[3]

• Report the Incident: Report the spill to your laboratory supervisor and EHS department, following all institutional reporting procedures.[3]

Visualized Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.

Caption: Decision workflow for the safe disposal of sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate.

References

• NextSDS. sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate — Chemical Substance Information. [Link]

• NextSDS. sodium 4-methyl-1,3-oxazole-2-carboxylate — Chemical Substance Information. [Link]

• NextSDS. sodium 1,3-oxazole-2-carboxylate — Chemical Substance Information. [Link]

• PubChem. Orotic acid. [Link]

• J & W PharmLab, LLC. MATERIAL SAFETY DATA SHEET - Oxazole-2-carboxylic acid sodium salt. [Link]

• PCCA. Safety Data Sheet - Carboxymethylcellulose Sodium USP (High Viscosity). [Link]

• PubChem. Orotic acid sodium salt. [Link]

• Dartmouth College. Hazardous Waste Disposal Guide. [Link]

• PubChem. methyl 4-oxo-2H-1,3-oxazol-2-ide-5-carboxylate. [Link]

• ResearchGate. Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. [Link]

• PubChem. Pyridin-3-yl. [Link]

• Quanterix. SAFETY DATA SHEET. [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Pyrrolidone-5-carboxylic acid, sodium salt. [Link]

• PubChem. Cyclopentadienyl cation. [Link]

• RecSupply. Safety Data Sheet. [Link]

• NIH Public Access. Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. [Link]

• Taylor & Francis Online. Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. [Link]

• Florida Atlantic University. Guidelines for Explosive and Potentially Explosive Chemicals: Safe Storage and Handling. [Link]

• MDPI. Naturally Occurring Oxazole Structural Units as Ligands of Vanadium Catalysts for Ethylene-Norbornene (Co)polymerization. [Link]

• ResearchGate. Non-clinical toxicological considerations for pharmaceutical salt selection. [Link]

• ResearchGate. What is the difference in the quantity and reactivity of carboxylate groups in nanocellulose and sodium alginate?. [Link]

• MDPI. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. [Link]

• PubMed. Effects of road de-icing salt (NaCl) on larval wood frogs (Rana sylvatica). [Link]

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